Niraparib carboxylic acid metabolite M1

Core Science & Biosynthesis

A Technical Guide to the Chemical Structure and Bioactivation of Niraparib Metabolite M1

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Niraparib, a potent poly (ADP-ribose) polymerase (PARP) inhibitor, is a cornerstone in the treatment of specific types of ovarian, fallopian tube, and primary peritoneal cancers. A comprehensive understanding of its metabolic fate is critical for optimizing its clinical application and for the development of next-generation therapeutics. This guide provides an in-depth analysis of its principal metabolite, M1. We will elucidate the precise chemical structure of M1, detail the enzymatic pathway responsible for its formation, compare its physicochemical properties to the parent compound, and outline a robust analytical workflow for its quantification. This document serves as a technical resource, synthesizing field-proven insights with established scientific literature to support drug development and clinical research professionals.

Introduction to Niraparib: A PARP-Targeted Therapy

Niraparib (marketed as Zejula®) is an orally administered inhibitor of PARP enzymes, specifically PARP-1 and PARP-2, which are integral to the repair of single-strand DNA breaks.[1] In cancer cells with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations, inhibiting PARP leads to the accumulation of DNA damage and subsequent cell death, a concept known as synthetic lethality. The clinical efficacy of niraparib is well-established, but its journey through the human body involves metabolic transformation into several compounds, the most significant of which is the M1 metabolite.

The Metabolic Fate of Niraparib: An Overview

Following oral administration, niraparib is well-absorbed and extensively metabolized.[2] Unlike many xenobiotics that undergo primary metabolism by cytochrome P450 (CYP) enzymes, niraparib's principal metabolic route is hydrolysis.[3][4] This initial biotransformation yields a major, pharmacologically inactive metabolite designated as M1.[2][5][6] This primary metabolite can then undergo a Phase II conjugation reaction, specifically glucuronidation, to form further metabolites like M10 for excretion.[1][4] The elimination of niraparib and its metabolites occurs through both renal and hepatic/biliary pathways, with studies showing approximately 47.5% of a radiolabeled dose recovered in urine and 38.8% in feces over 21 days.[5][7]

Chemical Structure Elucidation of the M1 Metabolite

The M1 metabolite is the direct result of the hydrolysis of the primary amide on the parent molecule. This transformation is the defining structural change from the active drug to its inactive carboxylic acid derivative.

• Parent Drug (Niraparib): 2-[4-[(3S)-3-Piperidyl]phenyl]indazole-7-carboxamide

• M1 Metabolite: 2-[4-[(3S)-3-Piperidyl]phenyl]indazole-7-carboxylic acid [2][8][9]

The core structural change is the conversion of the carboxamide functional group (-C(=O)NH₂) to a carboxylic acid functional group (-C(=O)OH). This single modification has profound implications for the molecule's physicochemical properties and biological activity.

Data Presentation: Comparative Physicochemical Properties

Property	Niraparib (Parent Drug)	M1 Metabolite (Carboxylic Acid)	Rationale for Change
IUPAC Name	2-[4-[(3S)-3-Piperidyl]phenyl]indazole-7-carboxamide	2-[4-[(3S)-3-Piperidyl]phenyl]indazole-7-carboxylic acid	Hydrolysis of the C7-amide to a carboxylic acid.
Molecular Formula	C₁₉H₂₀N₄O	C₁₉H₁₉N₃O₂	Loss of one nitrogen and one hydrogen, gain of one oxygen.
Molar Mass	320.39 g·mol⁻¹[2]	321.37 g·mol⁻¹[8][9]	Net addition of one oxygen atom and loss of one nitrogen atom.
Polarity	Moderately Polar	More Polar	The carboxylic acid group is significantly more polar and capable of hydrogen bonding than the amide group, increasing water solubility.
Pharmacological Activity	Active PARP Inhibitor	Inactive[3][5][6]	The carboxamide is crucial for binding to the PARP enzyme. Its replacement with a carboxylic acid ablates this activity.

Biochemical Pathway of M1 Formation: The Role of Carboxylesterases

The biotransformation of niraparib to M1 is not mediated by the well-known cytochrome P450 enzyme system. Instead, dedicated in vitro studies using human liver S9 fractions, microsomes, and hepatocytes have conclusively demonstrated that the amide hydrolysis is catalyzed specifically by Carboxylesterase 1 (CES1) .[6][10][11] This finding is significant as it indicates a lower potential for drug-drug interactions (DDIs) related to CYP enzyme inhibition or induction, a common concern with many oncology drugs.[3][4]

The metabolic cascade can be summarized as follows: Niraparib is acted upon by CES1 to form M1, which is the major circulating metabolite.[12] M1 then serves as a substrate for UDP-glucuronosyltransferases (UGTs), which conjugate it with glucuronic acid to form the M10 metabolite, further enhancing its water solubility for efficient excretion.[1][4]

Mandatory Visualization: Metabolic Pathway of Niraparib

Caption: Metabolic conversion of Niraparib to its primary (M1) and secondary (M10) metabolites.

Analytical Protocol: Quantification of M1 in Biological Matrices

The accurate quantification of niraparib and M1 is essential for pharmacokinetic (PK) studies. Due to its high sensitivity and specificity, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard methodology.[12]

Experimental Protocol: Example LC-MS/MS Workflow for M1 Quantification in Human Plasma

This protocol is a representative workflow based on published methodologies.[12][13][14] It must be fully validated according to regulatory guidelines (e.g., FDA, EMA) before implementation.

• Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL of human plasma (containing M1) into a clean 1.5 mL microcentrifuge tube.

  • Add 200 µL of a precipitation solution (e.g., acetonitrile/methanol 1:1 v/v) containing a suitable internal standard (IS), such as a stable isotope-labeled version of M1 (e.g., M1-d5).

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

• Chromatographic Separation (LC):

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reverse-phase C18 column (e.g., Waters SunFire C18, 50 mm x 2.1 mm, 5 µm) is typically effective.[12]

  • Mobile Phase A: 20 mM ammonium acetate in water.[12]

  • Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (50:50, v/v).[12]

  • Flow Rate: 0.5 mL/min.

  • Gradient: Develop a suitable gradient elution to ensure baseline separation of M1 from the parent drug (niraparib) and other endogenous plasma components.

  • Injection Volume: 5-10 µL.

• Detection (Tandem Mass Spectrometry - MS/MS):

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Selected Reaction Monitoring (SRM).

  • SRM Transitions:

    • M1: Determine the specific precursor ion (Q1) corresponding to the protonated molecule [M+H]⁺ and the most stable, abundant product ion (Q3) after collision-induced dissociation.

    • Internal Standard (IS): Determine the corresponding Q1/Q3 transition for the IS.

  • Data Analysis: Quantify M1 concentration by calculating the peak area ratio of the analyte to the IS and comparing it against a calibration curve prepared in the same biological matrix.

Conclusion

The M1 metabolite of niraparib is a carboxylic acid derivative formed via CES1-mediated amide hydrolysis. Its structure, defined by the replacement of the C7-carboxamide with a carboxylic acid, renders it pharmacologically inactive and increases its polarity, facilitating its eventual elimination. Understanding this specific metabolic pathway is crucial for predicting potential drug-drug interactions and interpreting human pharmacokinetic data. The robust LC-MS/MS methodologies developed for its quantification provide the necessary tools for researchers and clinicians to accurately monitor the disposition of niraparib in the body, ensuring its safe and effective use in cancer therapy.

References

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• Spandidos Publications. (2021, November 22). Metabolism-related pharmacokinetic drug-drug interactions with poly (ADP-ribose) polymerase inhibitors (Review).
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• SpringerLink. (n.d.). Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP).
• PMC. (2026, January 14). Physiologically-Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib.
• MedchemExpress.com. (n.d.). Niraparib metabolite M1 (Niraparib carboxylic acid metabolite M1).
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• TargetMol. (n.d.). Niraparib metabolite M1.
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• Spandidos Publications. (2021, November 9). Metabolism-related pharmacokinetic drug-drug interactions with poly (ADP-ribose) polymerase inhibitors (Review).
• PMC. (2017, March 16). Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP)
• International Journal of Applied Pharmaceutical and Biological Research. (2020, April 15).
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Pharmacokinetic and Structural Profiling of Niraparib and its M1 Metabolite: A Bioanalytical Guide

Executive Summary

Niraparib is a highly potent, orally active poly(ADP-ribose) polymerase (PARP-1 and PARP-2) inhibitor approved for the maintenance treatment of advanced epithelial ovarian, fallopian tube, and primary peritoneal cancers. While the parent compound drives the therapeutic blockade of the base excision repair (BER) pathway, its pharmacokinetic (PK) disposition is heavily dictated by its primary circulating metabolite, M1 [1].

For researchers and bioanalytical scientists, distinguishing between niraparib and the M1 metabolite is critical for accurate therapeutic drug monitoring (TDM), mass balance studies, and toxicity profiling. This whitepaper provides an in-depth technical analysis of the structural properties, metabolic causality, and validated quantification protocols for the niraparib M1 metabolite.

Chemical and Structural Profiling

Niraparib is an indazole-piperidine derivative. In vivo, the primary amide group of the parent drug is highly susceptible to enzymatic hydrolysis. When this amide is hydrolyzed, it yields a carboxylic acid derivative—this is the M1 metabolite [2].

This structural transformation fundamentally alters the physicochemical properties of the molecule, increasing its polarity and rendering it pharmacologically inactive against PARP enzymes.

Comparative Physicochemical Data

The conversion from an amide to a carboxylic acid results in a distinct shift in molecular weight and exact mass, which is the foundational basis for mass spectrometry differentiation[3].

Parameter	Niraparib (Parent Drug)	Niraparib M1 (Metabolite)
Chemical Name	2-[4-[(3S)-piperidin-3-yl]phenyl]indazole-7-carboxamide	(S)-2-(4-(Piperidin-3-yl)phenyl)-2H-indazole-7-carboxylic acid
Molecular Formula	C19​H20​N4​O	C19​H19​N3​O2​
Molecular Weight	320.40 g/mol (Free base)	321.38 g/mol
Precursor Ion (ESI+)	m/z 321 [M+H]+	m/z 322 [M+H]+
CAS Number	1038915-60-4	1476777-06-6
Pharmacological Status	Active PARP Inhibitor	Inactive

Metabolic Pathway & Mechanistic Causality

The metabolism of niraparib is not primarily driven by the Cytochrome P450 (CYP) system, which minimizes drug-drug interactions. Instead, it is governed by hydrolytic enzymes[4].

• Primary Phase I Metabolism: Niraparib is rapidly metabolized by carboxylesterases (CEs) in the liver and blood. The CEs catalyze the hydrolytic deamidation of niraparib's primary amide, replacing the −NH2​ group with an −OH group to form the carboxylic acid M1[5].

• Phase II Conjugation: Because M1 is highly polar, it acts as a substrate for UDP-glucuronosyltransferases (UGTs). UGTs attach a glucuronic acid moiety to M1, forming the M10 metabolite (a glucuronide conjugate)[4].

• Excretion: The increased hydrophilicity of M1 and M10 facilitates efficient elimination. Mass balance studies indicate that renal (urine) and hepatic (feces) pathways are comparably involved in clearing these metabolites[6].

Niraparib metabolic pathway detailing the formation of M1 and M10 metabolites.

Bioanalytical Quantification: LC-MS/MS Protocol

To accurately quantify the pharmacokinetics of niraparib and M1, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard[7]. The protocol below is designed as a self-validating system, utilizing stable isotopic internal standards to correct for matrix effects and extraction recovery losses.

Reagents and Materials

• Analytical Columns: Reversed-phase C18 column (e.g., SunFire C18, 50 × 2.1 mm, 5 µm, or Phenomenex Kinetex 2.6 µm)[6].

• Mobile Phase A: 20 mM ammonium acetate in LC-MS grade water.

• Mobile Phase B: 0.1% formic acid in acetonitrile:methanol (50:50, v/v)[7].

• Internal Standard (IS): Niraparib-d4 (stable isotope-labeled).

Step-by-Step Methodology

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of human plasma or diluted urine into a microcentrifuge tube.

• Causality: Plasma proteins bind up to 83% of circulating niraparib[2]. To release the drug, add 150 µL of ice-cold acetonitrile containing the IS (Niraparib-d4). The organic solvent denatures the proteins, releasing the bound analytes while simultaneously precipitating the protein mass.

Step 2: Extraction and Centrifugation

• Vortex the mixture vigorously for 30 seconds to ensure complete matrix disruption.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

Step 3: Supernatant Dilution

• Transfer 50 µL of the clear supernatant to an autosampler vial.

• Causality: Dilute the extract with 50 µL of 0.1% formic acid in water. If pure acetonitrile extract is injected directly into a highly aqueous mobile phase, it causes "solvent effects" (peak broadening or splitting). Diluting with water matches the sample solvent strength to the initial mobile phase conditions, ensuring sharp chromatographic peaks.

Step 4: LC-MS/MS Analysis

• Inject 5 µL onto the C18 column. Run a gradient elution over 5 minutes.

• Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[7].

• Detection Parameters:

  • Niraparib: Precursor m/z 321 → Product Ion specific to assay setup.

  • M1 Metabolite: Precursor m/z 322 → Product Ion specific to assay setup.

Step-by-step LC-MS/MS workflow for quantifying Niraparib and M1 in biological matrices.

Assay Validation Parameters

Based on FDA and EMA bioanalytical guidelines, validated assays for these compounds typically yield the following performance metrics[6][7]:

Validation Metric	Niraparib	Niraparib M1
Linear Calibration Range (Plasma)	1 – 500 ng/mL	1 – 500 ng/mL
Linear Calibration Range (Urine)	1 – 100 ng/mL	1 – 100 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL	1 ng/mL
Correlation Coefficient ( r2 )	≥0.999	≥0.999

Conclusion

The accurate identification and quantification of the niraparib M1 metabolite ( C19​H19​N3​O2​ , MW: 321.38) is an indispensable component of clinical pharmacology. Because M1 is the primary circulating inactive metabolite formed via carboxylesterase-mediated hydrolysis, tracking its concentration via LC-MS/MS (using the m/z 322 precursor ion) allows researchers to map the complete pharmacokinetic profile, assess mass balance, and ensure safe therapeutic drug monitoring in oncology patients.

References

• Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine Source: Journal of Chromatography B / ResearchGate URL:[Link]

• Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP) Source: Investigational New Drugs / D-NB URL:[Link]

• Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring Source: Therapeutic Drug Monitoring / NIH URL:[Link]

• Physiologically-Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib Source: CPT: Pharmacometrics & Systems Pharmacology / NIH URL:[Link]

• Niraparib - Pharmacokinetics and Metabolism Source: Wikipedia URL:[Link]

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Pharmacological and Metabolic Divergence: A Technical Whitepaper on Niraparib and its M1 Metabolite

Executive Summary

Niraparib is a highly potent, orally bioavailable poly(ADP-ribose) polymerase (PARP) 1 and 2 inhibitor widely utilized in the maintenance treatment of[1]. While its clinical efficacy is driven by its ability to trap PARP on damaged DNA, its pharmacokinetic profile is heavily dictated by its primary metabolic pathway. Unlike many targeted therapies that rely on cytochrome P450 (CYP) oxidation, niraparib is predominantly metabolized by via amide hydrolysis[2]. This enzymatic cleavage yields the M1 metabolite, a carboxylic acid derivative that is pharmacologically inactive[3]. This whitepaper dissects the structural, metabolic, and functional divergence between niraparib and M1, providing researchers with authoritative protocols for evaluating their pharmacodynamic and pharmacokinetic properties.

Mechanistic Grounding: The Pharmacophoric Shift

To understand why niraparib is a potent PARP inhibitor while M1 is entirely inactive, one must examine the structural biology of the PARP active site.

• Niraparib (The Active Amide): The primary amide group of niraparib serves as a critical bioisostere for the nicotinamide moiety of NAD+ (the natural substrate of PARP enzymes). This amide is essential for anchoring the drug within the catalytic pocket, forming highly specific hydrogen bonds with key amino acid residues (e.g., Ser904 and Gly863 in PARP1).

• M1 Metabolite (The Inactive Acid): CES1 catalyzes the hydrolysis of niraparib's primary amide, converting it into a [3]. This seemingly minor structural change fundamentally alters the molecule's electronic distribution. The resulting negatively charged carboxylate at physiological pH electrostatically repels the binding pocket's architecture, completely abolishing the molecule's ability to competitively inhibit [4].

Pharmacokinetics and the Metabolic Cascade

Niraparib exhibits linear pharmacokinetics with an absolute bioavailability of approximately and a large volume of distribution (1220 L), reflecting extensive tissue penetration[5]. Once in systemic circulation, the drug undergoes rapid phase I metabolism.

• Primary Hydrolysis: CES1 converts niraparib to the M1 metabolite, making M1 the found in human plasma[6].

• Phase II Conjugation: Because M1 possesses a free carboxylic acid, it acts as a prime substrate for UDP-glucuronosyltransferases (UGTs). It undergoes rapid glucuronidation to form the[2].

• Elimination: The highly polar M1 and its glucuronidated derivatives are subsequently cleared via renal and biliary pathways, with 47.5% of the administered dose recovered in urine and 38.8% in feces[1].

Figure 1: Primary metabolic pathway of niraparib to M1 and M10/M12.

Quantitative Profiling: Niraparib vs. M1

Property	Niraparib (Parent Drug)	M1 Metabolite	Clinical / Experimental Implication
Chemical Structure	Primary Amide	Carboxylic Acid	Loss of amide abolishes NAD+ pocket binding.
PARP1/2 Inhibition	Potent (IC50 ~2.1 - 3.8 nM)	Inactive (IC50 > 10 μM)	M1 does not contribute to therapeutic efficacy[6].
Primary Metabolism	Substrate of CES1	Substrate of UGTs	M1 undergoes phase II glucuronidation[2].
Transporter Activity	Weak inhibitor of BCRP / P-gp	No inhibition	M1 poses no transporter-mediated DDI risk[1].
CYP450 Interaction	Weak inducer of CYP1A2	No interaction	M1 does not alter CYP-mediated clearance[2].

Experimental Methodologies: Self-Validating Systems

As a Senior Application Scientist, designing robust assays requires understanding the causality behind every reagent. Below are the definitive protocols for evaluating the niraparib/M1 axis.

Protocol 1: In Vitro PARP1/2 Enzymatic Activity Assay

This assay validates the pharmacological inactivity of M1 compared to niraparib.

• Causality of Experimental Choices: PARP enzymes require damaged DNA for allosteric activation. Without it, baseline activity is too low for reliable IC50 determination. We utilize biotinylated NAD+ as a tracer to avoid radioactive isotopes, enabling high-throughput chemiluminescent detection. Vehicle (DMSO) serves as the maximum uninhibited enzyme velocity ( Vmax​ ) control.

Step-by-Step Workflow:

• Enzyme Preparation: Dilute recombinant human PARP1 or PARP2 in reaction buffer (50 mM Tris-HCl, pH 8.0, 2 mM MgCl2, 1 mM DTT).

• Compound Titration: Prepare serial dilutions of niraparib and M1 (ranging from 0.3 nM to 10 μM) in DMSO. Final DMSO concentration must not exceed 1% to prevent enzyme denaturation[4].

• Activation: Add activated (nicked/damaged) DNA to the reaction wells to allosterically stimulate PARP activity.

• Reaction Initiation: Add biotinylated NAD+ to initiate the poly(ADP-ribosyl)ation reaction. Incubate at room temperature for 60 minutes.

• Detection: Transfer the reaction to a streptavidin-coated microplate. Wash extensively, then add Streptavidin-HRP followed by a chemiluminescent substrate.

• Quantification: Measure luminescence. Niraparib will yield a sharp dose-dependent decrease in signal, whereas M1 will show a flat line, [4].

Figure 2: Step-by-step workflow for the in vitro PARP1/2 enzymatic activity assay.

Protocol 2: CES1-Mediated Hydrolysis and Microsomal Stability

This protocol isolates the specific metabolic conversion of niraparib to M1.

• Causality of Experimental Choices: Standard microsomal stability assays rely on NADPH to drive CYP450 reactions. Because niraparib is metabolized by CES1 (a hydrolase, not an oxidoreductase), NADPH is completely unnecessary. Adding the broad-spectrum esterase inhibitor BNPP (bis-p-nitrophenyl phosphate) serves as a critical self-validating negative control to prove the pathway is strictly esterase-driven.

Step-by-Step Workflow:

• Matrix Preparation: Thaw Human Liver Microsomes (HLMs) or recombinant CES1 enzyme on ice. Dilute in 100 mM potassium phosphate buffer (pH 7.4). Do not add NADPH.

• Inhibitor Control: Pre-incubate a subset of samples with 100 μM BNPP for 15 minutes to[2].

• Substrate Addition: Spike niraparib to a final concentration of 10 μM.

• Incubation & Quenching: Incubate at 37°C. At designated time points (0, 15, 30, 60, 120 minutes), extract 50 μL aliquots and immediately quench the reaction by adding 150 μL of ice-cold acetonitrile containing a stable isotope-labeled internal standard.

• Centrifugation: Spin at 14,000 x g for 10 minutes to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant. Monitor the depletion of the niraparib parent mass (m/z 321.4 [M+H]+) and the stoichiometric appearance of the M1 metabolite mass (m/z 322.4 [M+H]+). In BNPP-treated samples, M1 formation should be completely abrogated[2].

Drug-Drug Interaction (DDI) & Toxicity Implications

The metabolic divergence between niraparib and M1 provides a distinct clinical advantage. Because niraparib relies on CES1 rather than the CYP3A4 pathway (which is heavily utilized by other PARP inhibitors like olaparib), it has a with strong CYP3A4 inhibitors or inducers[2].

Furthermore, the M1 metabolite is highly polar and lacks affinity for significant drug transporters. It does not inhibit P-glycoprotein (P-gp), Breast Cancer Resistance Protein (BCRP), or the Bile Salt Export Pump (BSEP)[1]. Consequently, the systemic accumulation of M1 in patients does not precipitate off-target transporter-mediated toxicities or secondary DDIs, confirming its status as a benign, inactive byproduct of niraparib clearance.

References[1] Title: ZEJULA (niraparib) Prescribing Information

Source: U.S. Food and Drug Administration (FDA) URL:[Link][3] Title: Niraparib Source: Wikipedia URL: [Link][5] Title: Zejula (niraparib) Dosing, Indications, Interactions Source: Medscape URL:[Link][2] Title: Physiologically-Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib Source: PubMed Central (PMC) / NIH URL:[Link][6] Title: Niraparib Compound Summary (CID 24958200) Source: PubChem URL:[Link][4] Title: Pharmacology Review - ZEJULA (Niraparib) NDA 208447 Source: U.S. Food and Drug Administration (FDA) URL:[Link]

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For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Niraparib Carboxylic Acid Metabolite (M1)

This guide provides a comprehensive technical overview of the principal metabolite of niraparib, the carboxylic acid metabolite designated as M1. As a critical component in understanding the overall disposition of niraparib in vivo, a thorough characterization of M1 is essential for drug development and clinical pharmacology.

Metabolite Identification and Physicochemical Properties

The primary metabolite of niraparib is formed through the hydrolysis of the amide group, resulting in a carboxylic acid derivative. This metabolite is commonly referred to as M1.

• Chemical Name: (S)-2-(4-(Piperidin-3-yl)phenyl)-2H-indazole-7-carboxylic acid

• Synonyms: Niraparib M1 Metabolite, Niraparib Carboxylic Acid[1][2]

• CAS Number: 1476777-06-6[1][2][3]

Physicochemical Data

Property	Value	Source
Molecular Formula	C19H19N3O2	[1][2]
Molecular Weight	321.37 g/mol	[1]

Metabolic Pathway and Bio-transformation

Niraparib is predominantly metabolized to M1, an inactive metabolite, through amide hydrolysis.[4][5][6] This reaction is catalyzed by carboxylesterases.[6][7] Following its formation, M1 can undergo further conjugation via glucuronidation.[4][8] The oxidative metabolic pathway for niraparib is considered minimal.[9]

Metabolic Conversion of Niraparib to M1

Caption: Metabolic pathway of niraparib to its primary carboxylic acid metabolite (M1) and subsequent glucuronidation.

Pharmacokinetics and Disposition

Following oral administration, niraparib is rapidly absorbed.[4] It is primarily cleared through metabolism to M1. Both niraparib and its metabolites are eliminated through both renal and hepatic pathways.[4][6] Studies have shown that approximately 47.5% of a radiolabeled dose is recovered in the urine and 38.8% in the feces over a 21-day period.[5][8] Unchanged niraparib accounts for a smaller fraction of the excreted dose, highlighting the significance of its metabolism to M1.[5]

The M1 metabolite is considered inactive and does not inhibit major cytochrome P450 (CYP) enzymes, such as CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4.[4][8]

Analytical Methodology: Quantification of Niraparib and M1 in Human Plasma

The quantification of niraparib and its M1 metabolite in biological matrices is crucial for pharmacokinetic studies. A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for this analysis.[10][11][12]

Experimental Protocol: LC-MS/MS Bioanalysis

• Sample Preparation (Protein Precipitation):

  • To a 100 µL aliquot of human plasma, add 300 µL of a precipitation solution (e.g., acetonitrile:methanol 50:50, v/v) containing an appropriate internal standard (e.g., olaparib).[11]

  • Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or a 96-well plate for analysis.

• Chromatographic Conditions:

  • HPLC System: A high-performance liquid chromatography system capable of gradient elution.

  • Column: A reverse-phase C18 column (e.g., SunFire C18, 50 mm x 2.1 mm, 5 µm).

  • Mobile Phase A: 20 mM ammonium acetate in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile:methanol (50:50, v/v).

  • Flow Rate: 0.4 mL/min.

  • Gradient Elution: Develop a gradient to ensure the separation of niraparib, M1, and the internal standard.

  • Injection Volume: 10 µL.

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Selected Reaction Monitoring (SRM). The specific precursor-to-product ion transitions for niraparib, M1, and the internal standard should be optimized.

• Calibration and Quantification:

  • Prepare calibration standards and quality control samples by spiking known concentrations of niraparib and M1 into blank plasma.

  • Analyze the calibration standards, quality control samples, and study samples.

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration.

  • Determine the concentrations of niraparib and M1 in the study samples from the calibration curve.

Analytical Workflow

Caption: Workflow for the bioanalysis of niraparib and its M1 metabolite in plasma.

Synthesis of Niraparib Carboxylic Acid (M1) Reference Standard

The availability of a pure reference standard of the M1 metabolite is essential for the validation of bioanalytical methods and for conducting in vitro experiments. While the synthesis of the parent drug, niraparib, is well-documented, specific synthetic routes for the M1 metabolite are often proprietary.[13][14][15] Generally, the synthesis would involve the hydrolysis of the amide group of niraparib or an appropriate precursor under acidic or basic conditions.[13]

Conclusion

The niraparib carboxylic acid metabolite (M1), with CAS number 1476777-06-6, is the primary and inactive metabolite of niraparib. Its formation via carboxylesterase-mediated hydrolysis is the main metabolic pathway for the parent drug. A comprehensive understanding of its physicochemical properties, metabolic fate, and methods for its quantification is fundamental for researchers and scientists involved in the development and clinical application of niraparib. The established LC-MS/MS methods provide a robust and sensitive platform for its accurate measurement in biological samples, which is critical for pharmacokinetic and pharmacodynamic assessments.

References

• Niraparib and Advanced Ovarian Cancer: A Beacon in the Non-BRCA Mutated Setting. (2023, September 6).

• Niraparib - Wikipedia. Available from: [Link]

• Niraparib Carboxylic Acid. Pharmaffiliates. Available from: [Link]

• Physiologically-Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib. (2026, January 26). PubMed. Available from: [Link]

• Niraparib tosylate monohydrate: uses, dosing, warnings, adverse events, interactions. (2024, July 19).

• Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib. (2026, January 14). PMC. Available from: [Link]

• Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP)-1 and PARP-2 inhibitor, in patients with advanced cancer. (2017, March 16). PMC. Available from: [Link]

• The safety, tolerability and pharmacokinetics of niraparib in Japanese patients with solid tumours: results of a phase I dose-escalation study. (2021, February 24). PMC. Available from: [Link]

• Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine | Request PDF. ResearchGate. Available from: [Link]

• (PDF) Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib. (2026, January 26).

• Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP). Available from: [Link]

• an innovative stability indicating hplc method with impurity profiling of niraparib-an anticancer drug in pharmaceutical formulations. Rasayan. Available from: [Link]

• Development and Validation of Bioanalytical Method for Estimation of Niraparib in Rat Plasma Using High Performance LC-MS/MS And. (2009, April 15).

• LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring. (2023, May 18). MDPI. Available from: [Link]

• US10927095B2 - Processes for the preparation of Niraparib and intermediates thereof. Google Patents.

• Synthesis of Niraparib, a cancer drug candidate. Available from: [Link]

• Process Development of C–N Cross-Coupling and Enantioselective Biocatalytic Reactions for the Asymmetric Synthesis of Niraparib. Academia.edu. Available from: [Link]

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Toxicity and Pharmacokinetic Profile of the Niraparib Carboxylic Acid Metabolite (M1): A Technical Whitepaper

Executive Summary

Niraparib is a highly potent, orally bioavailable poly(ADP-ribose) polymerase (PARP) inhibitor widely utilized in the maintenance treatment of advanced ovarian cancer and other solid tumors[1]. While the pharmacodynamics of the parent compound are well-characterized, the pharmacokinetic and toxicity profile of its primary circulating metabolite, the niraparib carboxylic acid metabolite (designated as M1), requires rigorous evaluation by drug development professionals[2]. Unlike many oncology drugs where metabolites retain cytotoxic activity, M1 presents a unique profile: it is largely pharmacologically inactive against PARP enzymes but plays a critical role in off-target transporter interactions that can mimic clinical toxicity[3].

Mechanistic Overview of M1 Formation

The primary clearance mechanism for niraparib does not rely on the cytochrome P450 (CYP) system. Instead, niraparib undergoes extensive amide hydrolysis catalyzed specifically by carboxylesterase 1 (CES1) in the liver to form the M1 metabolite[4]. Following this Phase I metabolism, M1 is subsequently subjected to Phase II conjugation by UDP-glucuronosyltransferases (UGTs) to form acyl-glucuronides, predominantly the M10 metabolite[1].

Niraparib metabolic pathway to M1 and M10 via CES1 and UGTs.

Toxicity and Pharmacological Profile of M1

Evasion of On-Target Hematological Toxicity

The dose-limiting toxicities of niraparib—most notably thrombocytopenia and anemia—are directly linked to its mechanism of action (PARP inhibition) in rapidly dividing bone marrow cells[5]. The M1 metabolite, having lost the critical amide pharmacophore required for PARP enzyme binding, is pharmacologically inactive[1]. Consequently, M1 does not contribute to the hematological toxicity profile of the parent drug.

Transporter-Mediated Pseudo-Toxicity (Serum Creatinine Elevation)

While M1 is devoid of cytotoxic activity, its accumulation has significant clinical implications due to its interaction with renal efflux transporters. Niraparib itself is not a substrate for the multidrug and toxin extrusion proteins MATE1 or MATE2-K; however, the M1 carboxylic acid metabolite is a recognized substrate for both[3].

Because MATE1 and MATE2-K are responsible for the renal secretion of creatinine, competitive inhibition by high circulating levels of M1 can lead to a reversible elevation in serum creatinine[4]. For clinicians and trial scientists, this is a critical distinction: the rise in creatinine is a pharmacokinetic transporter interaction (pseudo-nephrotoxicity) rather than true structural kidney damage.

Quantitative Data: Pharmacokinetic & Transporter Profile

The following table synthesizes the differential properties of the parent drug and its M1 metabolite to facilitate easy comparison for bioanalytical profiling.

Parameter	Niraparib (Parent)	M1 (Carboxylic Acid Metabolite)
Pharmacological Activity	Potent PARP1/2 Inhibitor	Inactive
Primary Metabolic Pathway	N/A (Administered Drug)	CES1-mediated amide hydrolysis
Subsequent Metabolism	CES1 hydrolysis	UGT-mediated glucuronidation (to M10)
CYP450 Interaction	Weak CYP1A2 inducer	No significant CYP induction/inhibition
Transporter Affinity	Weak BCRP inhibitor	MATE1 and MATE2-K substrate
Clinical Toxicity Marker	Thrombocytopenia, Anemia	Serum Creatinine Elevation

Experimental Workflows for M1 Profiling

To rigorously characterize the formation and off-target transporter effects of M1, application scientists must employ self-validating in vitro systems. The following protocols detail the methodologies required to establish causality in M1 metabolism and toxicity.

Protocol 1: In Vitro CES1-Mediated Hydrolysis Validation

Objective: To definitively prove that M1 formation is strictly CES1-dependent and to rule out CYP450-mediated oxidative metabolism. Causality & Self-Validation: By utilizing specific inhibitors for CES1 (BNPP) alongside a broad-spectrum CYP inhibitor (ABT) as a negative control, this system isolates the exact enzymatic driver of M1 formation. If M1 formation is blocked by BNPP but unaffected by ABT, CES1 causality is confirmed.

Step-by-Step Methodology:

• Preparation: Thaw human liver microsomes (HLMs) and dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

• Inhibitor Pre-incubation: Divide the HLM suspension into three cohorts: Vehicle control, BNPP (bis-p-nitrophenyl phosphate, 100 µM), and ABT (1-aminobenzotriazole, 1 mM). Incubate for 15 minutes at 37°C.

• Reaction Initiation: Add niraparib to a final concentration of 5 µM to initiate the metabolic reaction.

• Quenching: At precisely timed intervals (0, 15, 30, and 60 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing a stable isotope-labeled internal standard.

• LC-MS/MS Quantification: Centrifuge the quenched samples at 14,000 × g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS, monitoring the specific mass transitions for niraparib depletion and M1 appearance.

Protocol 2: MATE1/MATE2-K Transporter Inhibition Assay

Objective: To quantify the competitive inhibition of MATE transporters by M1, which drives the clinical elevation of serum creatinine. Causality & Self-Validation: This assay measures the IC50 of M1 against a known fluorescent MATE substrate. The inclusion of cimetidine serves as a positive control to validate the dynamic range and sensitivity of the transporter assay.

Step-by-Step Methodology:

• Cell Culture: Seed HEK293 cells stably transfected with human MATE1 or MATE2-K into 96-well plates. Culture until 90% confluence is achieved.

• Equilibration: Wash the cell monolayers twice with Hank's Balanced Salt Solution (HBSS) adjusted to pH 7.4 to remove residual culture media.

• M1 Pre-incubation: Prepare a serial dilution of the M1 metabolite (0.1 µM to 100 µM) in HBSS. Apply to the cells and incubate for 15 minutes at 37°C to allow for transporter binding.

• Probe Addition: Introduce the fluorescent MATE substrate ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium) to a final concentration of 10 µM. Concurrently run a positive control well using 100 µM cimetidine. Incubate for exactly 10 minutes.

• Termination & Lysis: Terminate transport rapidly by washing the cells three times with ice-cold HBSS. Lyse the cells using 0.1% Triton X-100 in PBS.

• Fluorescence Measurement: Quantify intracellular ASP+ accumulation using a microplate reader (Excitation: 485 nm, Emission: 590 nm).

• Data Regression: Plot the normalized fluorescence against the log concentration of M1. Utilize non-linear regression to calculate the IC50 value, establishing the threshold for potential in vivo creatinine transport interference.

Step-by-step workflow for assessing M1-mediated MATE transporter inhibition.

References

• PubChem . Niraparib | C19H20N4O | CID 24958200 - Metabolism / Metabolites. National Institutes of Health (NIH). 1

• Wikipedia . Niraparib - Pharmacokinetics and Metabolism. 2

• National Institutes of Health (PMC) . Physiologically-Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib. 4

• Food and Drug Administration (FDA) . ZEJULA™ (niraparib) capsules, for oral use - Prescribing Information. 5

• European Medicines Agency (EMA) . Assessment report - Zejula, INN-niraparib. 3

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• 1. Niraparib | C19H20N4O | CID 24958200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Niraparib - Wikipedia [en.wikipedia.org]
• 3. ec.europa.eu [ec.europa.eu]
• 4. Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]

Protocols & Analytical Methods

Application Note: Simultaneous Determination of Niraparib and its M1 Metabolite in Human Plasma via LC-MS/MS

Introduction and Pharmacological Context

Niraparib (commercially available as Zejula) is a highly selective, orally active poly(ADP-ribose) polymerase (PARP) -1 and -2 inhibitor. It is primarily indicated for the maintenance treatment of adult patients with advanced epithelial high-grade ovarian, fallopian tube, or primary peritoneal cancer[1][2].

Understanding the pharmacokinetic (PK) profile of niraparib requires the simultaneous monitoring of both the active parent drug and its primary metabolite, M1. In vivo, niraparib undergoes rapid amide hydrolysis catalyzed exclusively by Carboxylesterase 1 (CES1) in the liver to form the inactive carboxylic acid metabolite, M1[2][3]. Because M1 is the predominant circulating species and its formation is a direct indicator of niraparib clearance, co-quantification is essential for therapeutic drug monitoring (TDM), physiologically-based pharmacokinetic (PBPK) modeling, and assessing drug-drug interaction (DDI) liabilities[2].

Metabolic Pathway

The enzymatic conversion of niraparib to M1 is a critical parameter in clinical PK studies. Unlike many oncological agents, niraparib is not significantly metabolized by Cytochrome P450 (CYP) enzymes, making CES1 activity the primary metabolic bottleneck[3].

Figure 1: Metabolic conversion of niraparib to its inactive M1 metabolite via CES1.

Analytical Strategy and Causality

Developing a single analytical method for both analytes presents a chromatographic challenge: niraparib is a basic compound, whereas M1 is an acidic carboxylic acid.

• Extraction Rationale: A simple protein precipitation (PP) using acetonitrile is preferred over solid-phase extraction (SPE) or liquid-liquid extraction (LLE)[4][5]. PP ensures near-quantitative recovery of both the basic parent and the acidic metabolite without the pH-dependent recovery losses often seen in LLE.

• Chromatographic Rationale: A reversed-phase C18 column (e.g., SunFire C18 or CORTECS UPLC C18) is utilized[4]. The mobile phase must be carefully buffered. Using 20 mM ammonium acetate (pH ~5.0) as the aqueous phase ensures that the carboxylic acid moiety of M1 remains partially protonated, preventing peak tailing and ensuring adequate retention, while maintaining sharp peak shapes for the basic niraparib.

Materials and Reagents

• Reference Standards: Niraparib and M1 metabolite (Purity > 99%).

• Internal Standards (IS): Stable isotope-labeled [13C6]-Niraparib or Niraparib-d5[4][6].

• Biological Matrix: Human plasma (K3EDTA anticoagulant)[1][7].

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.

• Additives: LC-MS grade Ammonium Acetate, Formic Acid.

Experimental Protocols

Preparation of Calibration Standards and Quality Controls (QCs)

• Prepare primary stock solutions of Niraparib and M1 in Methanol at 1.0 mg/mL.

• Dilute stocks in 50:50 Methanol:Water to create working solutions.

• Spike working solutions into blank K3EDTA human plasma to yield a calibration curve ranging from 10 ng/mL to 5000 ng/mL for both analytes[8][6].

• Prepare QC samples at Low (30 ng/mL), Medium (800 ng/mL), and High (4000 ng/mL) concentrations.

Sample Extraction Workflow

The following protocol describes the optimized protein precipitation method[5].

Figure 2: Step-by-step sample preparation workflow for human plasma extraction.

Detailed Steps:

• Transfer 50 µL of human plasma (blank, calibration standard, QC, or patient sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Internal Standard working solution (e.g., 500 ng/mL Niraparib-d5).

• Add 200 µL of ice-cold Acetonitrile to precipitate plasma proteins.

• Vortex the mixture vigorously for 2 minutes to ensure complete protein denaturation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an autosampler vial and mix with 100 µL of Mobile Phase A (to match initial gradient conditions and prevent solvent effects during injection).

LC-MS/MS Analytical Conditions

The analysis is performed using a High-Performance Liquid Chromatography system coupled to a triple quadrupole mass spectrometer (e.g., API 5500 or Xevo TQ-S) operating in positive Electrospray Ionization (ESI+) mode[5][8].

Liquid Chromatography Parameters

• Analytical Column: Waters SunFire C18 (2.1 × 50 mm, 3.5 µm) or CORTECS UPLC C18[5][8].

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mobile Phase A: 20 mM Ammonium Acetate in Water (pH ~5.0)[5].

• Mobile Phase B: Formic Acid : Acetonitrile : Methanol (0.1 : 50 : 50, v/v/v)[5].

• Flow Rate: 0.5 mL/min.

Table 1: Gradient Elution Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve Type
0.0	90	10	Initial
0.5	90	10	Isocratic
3.0	10	90	Linear
4.5	10	90	Isocratic
4.6	90	10	Linear
6.0	90	10	Re-equilibration

Mass Spectrometry Parameters

Detection is achieved via Multiple Reaction Monitoring (MRM). The ESI source parameters (e.g., capillary voltage, desolvation temperature, and gas flows) must be optimized for the specific instrument used.

Table 2: Representative MRM Transitions and Collision Energies

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Niraparib	321.2	227.1	50	25
M1 Metabolite	322.2	227.1	50	25
Niraparib-d5 (IS)	326.2	232.1	50	25

(Note: Exact mass transitions may vary slightly depending on instrument calibration and specific isotopic labeling of the IS).

Method Validation Summary

The method must be validated according to FDA and EMA bioanalytical method validation guidelines[5]. A self-validating system requires continuous monitoring of system suitability during every run.

Table 3: Target Validation Criteria

Parameter	Acceptance Criteria	Experimental Observation
Linearity	R2≥0.995	Achieved over 10 - 5000 ng/mL range.
Intra/Inter-day Precision	CV ≤15% (20% at LLOQ)	Typically < 8% for both Niraparib and M1.
Accuracy	85% - 115% of nominal	Maintained across all QC levels.
Matrix Effect	IS-normalized MF CV ≤15%	Minimal ion suppression observed due to optimized gradient and dilution.
Carryover	≤20% of LLOQ in blank	Mitigated by needle wash (50:50 MeOH:Water).

Stability Note: Niraparib and M1 in K3EDTA plasma are stable at room temperature for at least 24 hours, and through at least three freeze-thaw cycles (-80°C to room temperature)[7].

Conclusion

This protocol outlines a robust, high-throughput LC-MS/MS methodology for the simultaneous quantification of niraparib and its primary inactive metabolite, M1, in human plasma. By utilizing a targeted protein precipitation strategy combined with a carefully buffered mobile phase, the method overcomes the physicochemical differences between the basic parent drug and the acidic metabolite. This assay is highly suitable for clinical pharmacokinetics, PBPK model verification, and routine therapeutic drug monitoring.

References

• Assessment report - Zejula - European Medicines Agency. europa.eu.
• Physiologically-Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib. nih.gov.
• (PDF) Physiologically-Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib. researchgate.net.
• LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot. nih.gov.
• Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine. nih.gov.
• Quantification of cobimetinib, cabozantinib, dabrafenib, niraparib, olaparib, vemurafenib, regorafenib. rug.nl.
• K3edta Plasma Samples Unique Bio Analytical Lc Ms Ms Method Development & Validation Of Niraparib. journalofappliedbioanalysis.com.

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• 4. researchgate.net [researchgate.net]
• 5. Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 8. pure.rug.nl [pure.rug.nl]

Application Note: Strategic Selection of Internal Standards for the LC-MS/MS Bioanalysis of Niraparib and Its M1 Metabolite

Mechanistic Context: Niraparib and the M1 Metabolite

Niraparib is a potent, highly selective poly(ADP-ribose) polymerase (PARP)-1 and PARP-2 inhibitor utilized in the maintenance treatment of recurrent epithelial ovarian, fallopian tube, and primary peritoneal cancers. Unlike several other PARP inhibitors that rely heavily on hepatic CYP450 enzymes for clearance, niraparib is predominantly metabolized by carboxylesterase 1 (CES1)[1].

This enzymatic process involves the amide hydrolysis of niraparib, resulting in the formation of a pharmacologically inactive carboxylic acid metabolite known as M1[2]. Regulatory guidelines for absorption, metabolism, and excretion (AME) studies mandate the rigorous, simultaneous quantification of both the parent drug and the M1 metabolite in human plasma and urine[3].

Niraparib metabolic pathway via CES1-mediated amide hydrolysis to the M1 carboxylic acid metabolite.

The Analytical Challenge: The Polarity Paradox

The conversion of a primary amide (niraparib) to a carboxylic acid (M1) fundamentally alters the molecule's physicochemical properties. M1 is substantially more polar than its parent compound. In reversed-phase liquid chromatography (e.g., C18 columns), this increased polarity causes M1 to elute significantly earlier than niraparib[4].

The Causality of Matrix Effects: Because M1 elutes closer to the solvent front, it co-elutes with a high concentration of polar endogenous matrix components—such as salts, urea, and early-eluting phospholipids. When utilizing electrospray ionization in positive mode (ESI+), these co-eluting compounds compete for charge droplets, leading to severe ionization suppression . Without an appropriate internal standard (IS) to correct for this dynamic suppression, the quantification of M1 will suffer from severe accuracy and precision failures.

Table 1: Physicochemical & MS/MS Parameters of Analytes and IS

Compound	Formula	MW ( g/mol )	Precursor Ion (m/z)	Chromatographic Behavior
Niraparib	C19H20N4O	320.4	321.2	Less polar / High retention
Niraparib M1	C19H19N3O2	321.4	322.2	Highly polar / Low retention
Niraparib-d5 (IS)	C19H15D5N4O	325.4	326.2	Matches Niraparib exactly
M1-d5 (IS)	C19H14D5N3O2	326.4	327.2	Matches M1 exactly

Strategic Selection of Internal Standards

To establish a self-validating assay, the IS must experience the exact same extraction recovery and ionization environment as the target analyte.

• Structural Analogs (e.g., Olaparib): Historically used in early preclinical models. Causality of Failure: Analogs have different retention times and do not accurately track the matrix effects specific to the M1 carboxylic acid moiety[5].

• Shared SIL-IS (Niraparib-d5 only): Using a single Stable Isotope-Labeled (SIL) IS for both analytes. Causality of Failure: While Niraparib-d5 perfectly corrects for the parent drug, it elutes much later than M1. It completely fails to normalize the early-eluting matrix suppression affecting the M1 metabolite[4].

• Dual SIL-IS (Niraparib-d5 + M1-d5): The gold standard. M1-d5 specifically tracks the carboxylic acid metabolite. Because M1 and M1-d5 co-elute perfectly, any signal suppression caused by plasma phospholipids equally suppresses both the analyte and the IS, keeping the peak area ratio mathematically constant.

Table 2: Comparison of Internal Standard Strategies

IS Strategy	Representative Compounds	Co-elution with M1?	Matrix Effect Correction	Clinical PK Suitability
Structural Analog	Olaparib / Rucaparib	No	Poor	Not Recommended
Shared SIL-IS	Niraparib-d5 only	No	Moderate (Fails M1)	Sub-optimal
Dual SIL-IS	Niraparib-d5 + M1-d5	Yes	Excellent	Gold Standard

Self-Validating Experimental Protocol

The following methodology outlines a robust, self-validating LC-MS/MS workflow for the simultaneous quantification of niraparib and M1 in human plasma[3].

Step-by-step bioanalytical workflow for the LC-MS/MS quantification of Niraparib and M1.

Step-by-Step Methodology & Causality

Step 1: Sample Aliquoting & IS Spiking

• Action: Aliquot 50 µL of K2EDTA human plasma. Immediately spike with a dual SIL-IS working solution containing both Niraparib-d5 and M1-d5.

• Causality: Spiking the IS at the very first step ensures that any subsequent volumetric errors, thermal degradation, or extraction losses are proportionally mirrored. K2EDTA is preferred over heparin to prevent the formation of micro-clots that can trap the highly polar M1 metabolite[6].

Step 2: Protein Precipitation (PPT)

• Action: Add 150 µL of Acetonitrile:Methanol (50:50, v/v) to the plasma aliquot. Vortex for 2 minutes.

• Causality: A pure acetonitrile crash yields a tight protein pellet but risks co-precipitating the highly polar M1 carboxylic acid. By incorporating 50% methanol, the dielectric constant of the extraction solvent is optimized, keeping M1 fully solubilized while still effectively denaturing plasma proteins[3].

Step 3: Chromatographic Separation

• Action: Centrifuge at 14,000 rpm for 10 minutes. Transfer the supernatant and inject onto a SunFire C18 column. Use Mobile Phase A (20 mM ammonium acetate) and Mobile Phase B (Formic acid:Acetonitrile:Methanol 0.1:50:50, v/v/v)[3].

• Causality: Because M1 is a carboxylic acid, utilizing an unbuffered acidic mobile phase (e.g., 0.1% formic acid in water) causes the pH to fluctuate near the pKa of the acid, resulting in peak tailing and retention time drift. The 20 mM ammonium acetate acts as a robust buffer, locking the ionization state of M1 to ensure sharp, reproducible peak shapes[3][4].

Step 4: MS/MS Detection (ESI+)

• Action: Monitor transitions in Multiple Reaction Monitoring (MRM) mode.

• Causality: ESI positive mode is highly susceptible to ion suppression. Because M1 elutes early, it hits the detector simultaneously with un-retained salts. The M1-d5 IS is ionized in this exact same suppression window, allowing the MS software to calculate an accurate area ratio that mathematically cancels out the matrix effect[4][7].

System Suitability and Self-Validation Metrics

To ensure the protocol operates as a self-validating system, the following criteria must be actively monitored during every analytical batch:

• IS Response Variation: The absolute peak area of M1-d5 and Niraparib-d5 must not deviate by more than ±15% across all unknown samples compared to the calibration standards. A sudden drop in M1-d5 response specifically in patient samples flags uncorrected, severe matrix suppression that exceeds the IS's corrective capacity.

• Carryover Mitigation: Niraparib and M1 are known to exhibit autosampler carryover due to non-specific binding to injection needles and valve stators[8]. A self-validating batch must prove that a blank solvent injection immediately following the Upper Limit of Quantification (ULOQ) contains < 20% of the Lower Limit of Quantification (LLOQ) signal for M1, and < 5% for the IS[6].

References

• van Andel, L. et al. (2017). "Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine." Journal of Chromatography B. Available at:[Link]

• ResearchGate. "Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine." Available at:[Link]

• Journal of Applied Bioanalysis. "K3edta Plasma Samples Unique Bio Analytical Lc Ms Ms Method Development & Validation Of Niraparib." Available at: [Link]

• NIH / PMC. (2023). "Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring." Available at:[Link]

• International Journal of Advances in Pharmacy and Biotechnology. "Development and Validation of Bioanalytical Method for Estimation of Niraparib in Rat Plasma." Available at:[Link]

• MDPI. (2023). "LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot." Available at: [Link]

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• 4. Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: A Validated UPLC-MS/MS Assay for the Comprehensive Quantification of Niraparib and its Major Metabolites in Human Urine

For: Researchers, scientists, and drug development professionals.

Abstract

This application note presents a detailed, robust, and validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous quantification of the poly (ADP-ribose) polymerase (PARP) inhibitor niraparib and its major metabolites, M1 (carboxylic acid metabolite) and M1-glucuronide (M10), in human urine. The protocol is designed to support pharmacokinetic studies, clinical trial monitoring, and drug metabolism research. The methodology encompasses a strategic sample preparation procedure, including enzymatic hydrolysis for the quantification of the M10 metabolite, followed by a sensitive and selective UPLC-MS/MS analysis. All procedures are grounded in the principles of the FDA and EMA guidelines on bioanalytical method validation, ensuring data integrity, reproducibility, and scientific rigor.

Introduction: The Clinical and Analytical Significance of Niraparib Monitoring

Niraparib (ZEJULA®) is a potent inhibitor of PARP enzymes, PARP-1 and PARP-2, which play a crucial role in DNA repair. It is approved for the treatment of various cancers, including ovarian, fallopian tube, and primary peritoneal cancer. The therapeutic efficacy and safety of niraparib are intrinsically linked to its pharmacokinetic profile, which is governed by its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In humans, niraparib is primarily metabolized by carboxylesterases to form a major, inactive carboxylic acid metabolite, designated as M1.[1][2] This M1 metabolite can then undergo a phase II conjugation reaction, specifically glucuronidation, to form the M1-glucuronide, also known as M10.[1][2] A significant portion of niraparib and its metabolites are excreted via the renal pathway, making urine a critical matrix for comprehensive metabolic profiling and excretion balance studies.[3][4]

Accurate and precise quantification of niraparib and its metabolites in urine is paramount for a thorough understanding of its disposition in the body. This application note provides a step-by-step protocol for a UPLC-MS/MS assay designed for this purpose, emphasizing the scientific rationale behind key procedural steps and adherence to international bioanalytical method validation standards.[5][6]

Metabolic Pathway of Niraparib

The metabolic conversion of niraparib to its primary metabolites is a critical aspect of its pharmacology. The pathway, as illustrated below, involves two main steps: hydrolysis followed by glucuronidation. Understanding this pathway is essential for designing an analytical method that can accurately quantify both the parent drug and its key metabolites.

Caption: Metabolic pathway of niraparib to its major metabolites, M1 and M10.

Materials and Methods

Reagents and Materials

• Analytical Standards: Niraparib (CAS: 1038915-60-4), Niraparib-M1 (CAS: 1476777-06-6), and their stable isotope-labeled internal standards (e.g., Niraparib-d4, Niraparib-M1-d4). All standards should be of the highest purity available (typically >98%).[2][7][8]

• Enzyme: β-glucuronidase from a reliable source (e.g., E. coli, Helix pomatia). The choice of enzyme may require optimization based on hydrolysis efficiency.[9][10]

• Solvents: HPLC or LC-MS grade acetonitrile, methanol, and water.

• Buffers and Additives: Formic acid, ammonium acetate, and ammonium hydroxide.

• Urine: Drug-free human urine for the preparation of calibration standards and quality control samples.

Instrumentation

• UPLC System: A system capable of generating high pressures for efficient separation with a temperature-controlled column compartment and autosampler (e.g., Waters ACQUITY UPLC or equivalent).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, capable of performing Multiple Reaction Monitoring (MRM) (e.g., Sciex QTRAP or Waters Xevo TQ-S).[11][12]

UPLC-MS/MS Conditions

The following tables summarize the optimized instrumental parameters for the separation and detection of niraparib, M1, and M1 (post-hydrolysis).

Table 1: UPLC Parameters

Parameter	Condition
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	See Table 2

Table 2: UPLC Gradient Profile

Time (min)	% Mobile Phase B
0.0	5
0.5	5
3.0	95
4.0	95
4.1	5
5.0	5

Table 3: Mass Spectrometry Parameters

Analyte	MRM Transition (m/z)	Cone Voltage (V)	Collision Energy (eV)
Niraparib	321.2 > 250.1	30	25
Niraparib-d4 (IS)	325.2 > 254.1	30	25
M1	322.1 > 278.1	35	20
M1-d4 (IS)	326.1 > 282.1	35	20

Note: The MRM transitions and energies should be optimized for the specific instrument used.

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve niraparib, M1, and their respective internal standards in methanol to prepare individual stock solutions.

• Working Solutions: Prepare intermediate working solutions of the analytes and internal standards by diluting the stock solutions with 50:50 (v/v) methanol:water.

• Calibration Standards and Quality Controls (QCs): Spike the appropriate working solutions into drug-free human urine to prepare calibration standards at a minimum of six concentration levels and QCs at low, medium, and high concentrations.

Sample Preparation Workflow

The following workflow is designed to efficiently process urine samples for the analysis of niraparib and its metabolites.

Caption: Step-by-step workflow for urine sample preparation.

Detailed Protocol for Sample Preparation

• Enzymatic Hydrolysis (for M10 quantification):

  • To 100 µL of urine sample, add 50 µL of 0.1 M acetate buffer (pH 5.0).

  • Add 10 µL of β-glucuronidase solution. The optimal amount and incubation time may need to be determined empirically but a starting point is 2 hours at 37°C.[13]

  • For the analysis of niraparib and free M1, omit the enzymatic hydrolysis step and proceed directly to step 2, adding buffer to maintain the same dilution factor.

• Internal Standard Addition:

  • Add 25 µL of the internal standard working solution (containing Niraparib-d4 and M1-d4) to all samples, calibration standards, and QCs.

• Protein Precipitation:

  • Add 300 µL of cold acetonitrile to each sample.

  • Vortex for 1 minute to precipitate proteins.

• Centrifugation:

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer and Evaporation:

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (95% Mobile Phase A: 5% Mobile Phase B).

  • Vortex briefly and transfer to an autosampler vial for analysis.

Alternative Sample Preparation: Solid-Phase Extraction (SPE)

For cleaner extracts and potentially higher sensitivity, an SPE protocol can be employed.

Table 4: Solid-Phase Extraction (SPE) Protocol

Step	Procedure
1. Condition	Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.
2. Load	Load the pre-treated urine sample (hydrolyzed or non-hydrolyzed, with internal standard added).
3. Wash	Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol.
4. Elute	Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.
5. Evaporate & Reconstitute	Evaporate the eluate to dryness and reconstitute as described in the protein precipitation method.

Method Validation

The developed method should be fully validated according to the FDA and/or EMA guidelines for bioanalytical method validation.[5][6] The key validation parameters are summarized below.

Table 5: Bioanalytical Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components.	No significant interfering peaks at the retention time of the analytes and IS in at least six different sources of blank urine.
Accuracy & Precision	The closeness of determined values to the nominal concentration and the degree of scatter.	For QCs, the mean concentration should be within ±15% of the nominal value (±20% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).
Calibration Curve	The relationship between the instrument response and the known concentration of the analyte.	A linear regression with a correlation coefficient (r²) of ≥ 0.99 is typically required.
Recovery	The extraction efficiency of the analytical method.	The recovery of the analyte and IS should be consistent and reproducible.
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte.	The matrix factor should be consistent across different lots of urine.
Stability	The chemical stability of the analytes in the biological matrix under various conditions.	Analyte concentrations should remain within ±15% of the initial concentration under the tested storage and handling conditions.

Data Analysis and Interpretation

• Quantification: The concentration of niraparib and M1 in the urine samples is determined by calculating the peak area ratio of the analyte to its corresponding stable isotope-labeled internal standard and comparing this ratio to the calibration curve.

• Calculation of M10: The concentration of the M10 metabolite is determined by subtracting the concentration of free M1 (from the non-hydrolyzed sample) from the total M1 concentration (from the hydrolyzed sample).

Conclusion

This application note provides a comprehensive and scientifically sound UPLC-MS/MS method for the quantification of niraparib and its major metabolites, M1 and M10, in human urine. The detailed protocols for sample preparation, including enzymatic hydrolysis, and the optimized instrumental conditions offer a robust analytical tool for researchers in drug development and clinical pharmacology. Adherence to the principles of bioanalytical method validation ensures the generation of high-quality, reliable data that can confidently support regulatory submissions and advance our understanding of niraparib's clinical pharmacology.

References

• Analysis of Commercially Available Beta-Glucuronidase Enzymes and Optimum Hydrolysis Conditions in Urine for Licit and Illicit Drugs. Kura Biotech. Available at: [Link]

• FDA. Bioanalytical Method Validation Guidance for Industry. May 2018. Available at: [Link]

• Plimack, E. R., et al. (2020). A phase 1b study of niraparib in combination with pembrolizumab in patients with advanced solid tumors. Cancer, 126(18), 4237-4247.
• Sandhu, S. K., et al. (2013). First-in-human trial of a poly(ADP-ribose) polymerase (PARP) inhibitor MK-4827 in advanced cancer patients with antitumor activity in BRCA-deficient tumors. Annals of Oncology, 24(7), 1937-1943.

• European Medicines Agency. Guideline on bioanalytical method validation. 21 July 2011. EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. Available at: [Link]

• Greter, J., & Jacobson, C. E. (1988). A simplified and sensitive method for the quantitative determination of urinary organic acids by gas chromatography-mass spectrometry. Clinica Chimica Acta, 178(2), 161-168.
• de Wit, D., et al. (2023). LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring. Pharmaceuticals, 16(5), 749.

• Niraparib. CAS Common Chemistry. Available at: [Link]

• Manavitha, M., et al. (2021). Development and Validation of Bioanalytical Method for Estimation of Niraparib in Rat Plasma Using High Performance LC-MS/MS And its Application to a Pharmacokinetic Study. International Journal of Pharmaceutical Quality Assurance, 12(2), 164-171.
• Li, W., et al. (2023). Development of a UPLC–MS/MS method for simultaneous therapeutic drug monitoring of anti-hepatocellular carcinoma drugs and analgesics in human plasma. Frontiers in Pharmacology, 14, 1189335.

• Niraparib metabolite M1 - 5 mg. Tebubio. Available at: [Link]

• van Andel, L., et al. (2017). Human mass balance and metabolite profiling studies of the new anticancer agents plitidepsin, lurbinectedin and niraparib. Utrecht University.
• Verplaetse, R., et al. (2023). LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring. Metabolites, 13(5), 661.

• Niraparib Metabolite M1 hydrochloride salt. Shimadzu Chemistry & Diagnostics. Available at: [Link]

• Combes, A., et al. (2022). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Matrices: A Review. Molecules, 27(9), 2959.

• A Systematic Approach Towards UPLC Methods Development. Waters Corporation. Available at: [Link]

• Grace, P. B., et al. (2005). Optimization of conditions for the enzymatic hydrolysis of phytoestrogen conjugates in urine and plasma.
• van Andel, L., et al. (2017). Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP)-1 and PARP-2 inhibitor, in patients with advanced cancer.
• van Andel, L., et al. (2017). Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine.
• Validation of a UPLC-MS/MS Method for Quantifying Intracellular Olaparib Levels in Resistant Ovarian Cancer Cells. (2023). International Journal of Molecular Sciences, 24(24), 17305.
• Dhanuka, T. S., et al. (2024). Development and Validation of an HPLC Method for Niraparib Analysis: A Comprehensive Approach. International Journal of Pharmaceutical Quality Assurance, 15(3), 1516-1523.

• Niraparib Impurities. SynZeal. Available at: [Link]

• An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy. (2020). Metabolites, 10(8), 324.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing of Niraparib Carboxylic Acid (M1)

Welcome to the technical support guide for resolving chromatographic issues with niraparib carboxylic acid (M1). As a major metabolite of the PARP inhibitor niraparib, accurate quantification of M1 is critical in pharmacokinetic and drug metabolism studies.[1][2] However, its carboxylic acid moiety presents a common challenge in reversed-phase liquid chromatography: peak tailing.

This guide, designed for researchers and analytical scientists, provides in-depth troubleshooting strategies, explains the underlying chemical principles, and offers step-by-step protocols to achieve symmetrical, reproducible peaks for M1.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for my M1 analysis?

A1: Peak tailing is an asymmetry where the back half of the peak is wider than the front half.[3] It is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As), with an ideal value of 1.0 for a perfectly symmetrical Gaussian peak. Values greater than 1.5 are often considered unacceptable as they can compromise the accuracy of peak integration, reduce resolution from nearby peaks, and decrease the signal-to-noise ratio, which negatively impacts the limit of quantification.[4]

Q2: What are the most likely causes of peak tailing for an acidic compound like M1?

A2: For an acidic analyte like niraparib carboxylic acid (M1), peak tailing in reversed-phase HPLC is primarily caused by unwanted secondary interactions between the analyte and the silica-based stationary phase.[5] The main culprits are:

• Secondary Ionic Interactions: The deprotonated (negatively charged) carboxylate of M1 can interact with residual positively charged sites on the silica surface. These sites can arise from adsorbed metal ions or other contaminants.

• Silanol Interactions: At mid-range pH, residual silanol groups (Si-OH) on the silica surface can become ionized (Si-O⁻).[6][7] While this is a primary cause of tailing for basic compounds, the polar nature of the M1 carboxylic acid can still lead to strong hydrogen-bonding interactions with non-ionized silanols, creating a secondary retention mechanism that causes tailing.[4]

• Mobile Phase pH: If the mobile phase pH is close to the pKa of M1's carboxylic acid group, the analyte will exist as a mixture of its protonated (neutral) and deprotonated (anionic) forms. These two forms have different retention times, leading to a broad, tailing peak.[5][8]

Q3: I'm seeing peak tailing for M1. What is the very first thing I should check?

A3: Before modifying the chemistry of your method, always rule out system-level or "physical" problems.[9]

• Check for Extra-Column Volume: Ensure all tubing is as short as possible with a narrow internal diameter. Check for poorly made connections or fittings that can create dead volume where the sample can diffuse, causing band broadening and tailing.[3][5]

• Assess Column Health: A void at the head of the column or a partially blocked inlet frit can severely distort peak shape.[6] Try reversing the column and flushing it with a strong solvent. If the problem persists, the column may be damaged.

• Inject a Neutral Compound: Inject a neutral, well-behaved compound like toluene or naphthalene. If this peak also tails, the problem is likely physical (extra-column volume, column void).[9] If the neutral compound gives a sharp, symmetrical peak, the issue is chemical and related to secondary interactions with M1.

Q4: How do I select the right mobile phase pH to improve my M1 peak shape?

A4: The key is to ensure M1 is in a single, stable ionic state. For a carboxylic acid, this means keeping it fully protonated (neutral). The general rule is to set the mobile phase pH at least 1.5 to 2 units below the analyte's pKa.[8] While the exact pKa of M1 is not widely published, carboxylic acids of similar structures typically have a pKa in the range of 3.5-4.5. Therefore, a mobile phase pH of ≤ 2.5 is an excellent starting point. Using an acidic modifier like 0.1% formic acid or trifluoroacetic acid (TFA) in both water and the organic solvent is standard practice.[8][10]

Q5: I've lowered the pH to 2.5 with 0.1% formic acid, but I still see some tailing. What's my next step?

A5: If low pH alone isn't sufficient, the issue is likely persistent secondary interactions with active silanol groups.[11] Consider these options:

• Increase Buffer Strength: Ensure your mobile phase has adequate buffering capacity to control the pH at the column surface. A weak, unbuffered acid might not be enough. Try a 10-20 mM phosphate or formate buffer adjusted to the target pH.[12]

• Use a Modern, High-Purity Column: Older columns (Type A silica) have more active silanol groups and metal contamination.[4][13] Modern columns made from high-purity, base-deactivated (Type B) silica, often with end-capping or embedded polar groups, are specifically designed to minimize these interactions and provide much better peak shape for challenging compounds.[5]

• Consider an Alternative Stationary Phase: If a C18 column continues to give issues, a phenyl-hexyl or a polar-embedded phase might offer a different selectivity and reduce the specific interactions causing the tailing.[13]

In-Depth Troubleshooting Guides

Guide 1: Systematic Mobile Phase Optimization

This protocol provides a structured approach to optimizing the mobile phase to suppress M1 ionization and minimize peak tailing.

Objective: To find the optimal mobile phase pH and buffer composition for symmetrical M1 peak shape.

Protocol Steps:

• Prepare Mobile Phases: Prepare a series of aqueous mobile phase solutions (e.g., 95:5 Water:Acetonitrile) with different acidic additives.

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7)

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.1)

  • Mobile Phase C: 20 mM Potassium Phosphate, pH adjusted to 2.5 with phosphoric acid.

• Systematic Column Equilibration: Install a high-quality C18 column. For each mobile phase, flush the column with at least 10-15 column volumes to ensure full equilibration.

• Inject M1 Standard: Inject a standard solution of niraparib M1.

• Analyze and Compare: Measure the Tailing Factor (Tf) for the M1 peak under each condition.

Expected Results & Interpretation:

Mobile Phase Additive	Typical pH	Expected Tailing Factor (Tf)	Rationale & Causality
None (Water/ACN only)	~7.0	> 2.0 (Severe Tailing)	M1 is fully deprotonated (anionic), leading to strong secondary ionic interactions with the stationary phase.
0.1% Formic Acid	~2.7	1.2 - 1.5	Lowers pH to protonate M1, significantly reducing ionic interactions. Remaining tailing is likely due to residual silanol activity.[10]
0.1% TFA	~2.1	1.1 - 1.3	TFA is a stronger acid and an ion-pairing agent. It more effectively protonates M1 and masks active silanol sites, often improving peak shape over formic acid.[8]
20 mM Phosphate Buffer	2.5	1.0 - 1.2	Provides robust pH control directly at the silica surface, ensuring M1 remains fully protonated throughout its transit, leading to the most symmetrical peak.[12]

Guide 2: Column Selection and Advanced Strategies

If mobile phase optimization does not fully resolve the issue, the column chemistry is the next critical factor.

Objective: To select an appropriate stationary phase that minimizes secondary interactions with M1.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for resolving M1 peak tailing.

Mechanism of Interaction & Column Solutions:

The primary cause of tailing for polar acids on silica columns, even at low pH, is interaction with surface silanol groups.

Caption: Interaction of M1 with standard vs. end-capped silica surfaces.

An end-capping process chemically converts most of the highly active silanol groups into much less polar surfaces, effectively shielding the analyte from these problematic sites and promoting a single, hydrophobic retention mechanism.[11] This results in significantly improved peak symmetry.

References

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• Stoll, D. R. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America.
• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?
• Dolan, J. W. (n.d.). Why Do Peaks Tail? LC Troubleshooting Bible.
• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Acidic Heterocycles.
• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC? [Forum discussion].
• Axion Labs. (2022, February 15). HPLC Peak Tailing.
• Rasayan J. Chem. (2022). An innovative stability indicating hplc method with impurity profiling of niraparib-an anticancer drug in pharmaceutical formulations. Rasayan Journal of Chemistry, 15(4).
• MedchemExpress.com. (n.d.). Niraparib metabolite M1 (Niraparib carboxylic acid metabolite M1).
• TargetMol. (n.d.). Niraparib metabolite M1.
• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide.
• Gullipalli, S. D., Veeraraghavan, S., & Kuna, M. (2020). Development and Validation of Bioanalytical Method for Estimation of Niraparib in Rat Plasma Using High Performance LC-MS/MS And Its Application to Pharmacokinetic Study. International Journal of Applied Pharmaceutics and Bio-analytics.
• Utrecht University Repository. (2017, December 15). Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP)-1 and PARP-2 inhibitor, in patients with advanced cancer.
• PubMed. (n.d.). Quantitation of Niraparib in Human Plasma by LC-MS/MS.
• ChemicalBook. (2026, January 22). Niraparib metabolite M1 | 1476777-06-6.
• BioCat GmbH. (n.d.). Niraparib metabolite M1.
• PubChem. (n.d.). Niraparib.
• ChemicalBook. (n.d.). Niraparib CAS#: 1038915-60-4.
• Impactfactor. (2024, July 15). Development and Validation of an HPLC Method for Niraparib Analysis: A Comprehensive Approach.
• Wikipedia. (n.d.). Niraparib.
• Drugs.com. (2024, July 19). Niraparib tosylate monohydrate: uses, dosing, warnings, adverse events, interactions.

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Technical Support Center: Stability of Niraparib M1 Metabolite in Frozen Samples

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on ensuring the stability of the niraparib M1 metabolite in frozen biological samples. Maintaining the integrity of these samples is critical for accurate bioanalytical results, which form the foundation of pharmacokinetic, toxicokinetic, and bioequivalence studies.[1] This document will address frequently asked questions, provide troubleshooting guides for common issues, and detail essential experimental protocols, all grounded in established regulatory guidelines.

Frequently Asked Questions (FAQs)

Q1: What is the niraparib M1 metabolite and why is its stability important?

Q2: At what temperature should I store my plasma samples containing niraparib and its M1 metabolite?

A2: For long-term storage, it is recommended to store plasma samples at -70°C or -80°C.[8][9] Studies have demonstrated the stability of niraparib and its metabolites at these temperatures for extended periods.[10][11] One study specifically mentions storing samples at ≤ -70°C.[9] Another confirmed long-term stability at -20°C and -80°C for up to 231 and 1026 days, respectively.[11] While -20°C may be acceptable for shorter durations, ultra-low temperatures are the standard for ensuring long-term integrity.

Q3: How many freeze-thaw cycles can my samples undergo before the M1 metabolite concentration is affected?

A3: Bioanalytical method validation studies for niraparib have shown stability for up to seven freeze-thaw cycles.[11] Another study demonstrated stability for at least three freeze-thaw cycles when stored at -80°C.[12] It is crucial to minimize the number of freeze-thaw cycles, as repeated cycling can degrade analytes.[13] If you anticipate needing to access a sample multiple times, it is best practice to aliquot the sample into smaller volumes before the initial freezing.

Q4: What are the regulatory guidelines for assessing analyte stability in frozen samples?

A4: Both the FDA and EMA provide comprehensive guidelines on bioanalytical method validation, which include specific requirements for stability testing.[1][5][14][15] These guidelines mandate the evaluation of freeze-thaw stability, short-term (bench-top) stability, and long-term storage stability.[16] The general acceptance criterion is that the mean concentration of the stability samples should be within ±15% of the nominal concentration.[16]

Troubleshooting Guide: Common Stability Issues

Issue	Potential Cause	Troubleshooting Steps
Low M1 Metabolite Recovery	Analyte degradation due to improper storage temperature or excessive freeze-thaw cycles.	1. Verify that storage freezers have maintained the correct temperature (-70°C or -80°C) without interruption. 2. Review sample handling logs to determine the number of freeze-thaw cycles. 3. If more than the validated number of cycles have occurred, the sample integrity may be compromised. 4. Perform a new stability assessment with freshly spiked quality control (QC) samples.
Inconsistent Results Between Aliquots	Non-homogenous sample or inconsistent thawing procedures.	1. Ensure samples are thoroughly but gently mixed after thawing and before aliquoting. 2. Standardize the thawing procedure. Rapid thawing in a room temperature water bath is often preferred over slow thawing on ice to minimize degradation.[13] 3. Prepare aliquots from a single, well-mixed parent sample during the initial processing phase.
Degradation Observed in Long-Term Storage Samples	Expiration of validated storage period or matrix-related enzymatic/chemical degradation.	1. Confirm that the storage duration has not exceeded the period for which long-term stability has been validated. 2. If the validated period is exceeded, a new long-term stability study must be conducted. 3. Investigate potential matrix effects. While less common in frozen plasma, residual enzyme activity can sometimes be a factor.

Experimental Protocols for Stability Assessment

The following protocols are based on established bioanalytical method validation guidelines from regulatory agencies.[14][15] They are designed to be self-validating by comparing the analyte concentrations in stressed samples against freshly prepared standards and quality controls.

Freeze-Thaw Stability Assessment

This experiment determines the stability of the M1 metabolite after repeated freezing and thawing cycles.

Methodology:

• Prepare QC Samples: Spike a pool of blank matrix (e.g., human plasma) with the M1 metabolite at low and high concentrations (LQC and HQC).

• Initial Freeze: Freeze the QC samples at your intended storage temperature (e.g., -80°C) for at least 12 hours.

• Thaw: Thaw the samples unassisted at room temperature. Once completely thawed, refreeze them at -80°C for at least 12 hours. This constitutes one cycle.

• Repeat Cycles: Repeat the freeze-thaw process for the desired number of cycles (e.g., three to five cycles).

• Analysis: After the final thaw, analyze the stability QCs along with a freshly prepared calibration curve and a set of freshly prepared comparison QCs (at the same LQC and HQC concentrations) that have not undergone any freeze-thaw cycles.

• Acceptance Criteria: The mean concentration of the freeze-thaw samples should be within ±15% of the mean concentration of the comparison QCs.

Long-Term Frozen Storage Stability Assessment

This experiment evaluates the stability of the M1 metabolite over an extended period at the intended storage temperature.

Methodology:

• Prepare and Store QC Samples: Prepare a sufficient number of LQC and HQC samples in the appropriate biological matrix. Analyze a subset of these QCs to establish a baseline (Time 0) concentration. Store the remaining QCs at the intended long-term storage temperature (e.g., -80°C).

• Time-Point Analysis: At predetermined time points (e.g., 1, 3, 6, 12, and 24 months), retrieve a set of the stored LQC and HQC samples.

• Analysis: Allow the samples to thaw at room temperature and analyze them against a freshly prepared calibration curve and comparison QCs.

• Acceptance Criteria: The mean concentration of the long-term storage samples at each time point should be within ±15% of the nominal concentration. The stability period is defined by the longest time point at which this criterion is met.

Workflow for Stability Testing

The following diagram illustrates the general workflow for conducting stability assessments.

Caption: General workflow for freeze-thaw and long-term stability testing.

Conclusion

Ensuring the stability of the niraparib M1 metabolite in frozen samples is a non-negotiable aspect of bioanalytical testing that underpins the reliability of clinical and preclinical study data.[15] By adhering to the protocols and guidelines outlined in this technical guide, researchers can mitigate the risk of sample degradation, troubleshoot common issues effectively, and generate high-quality, defensible data that meets stringent regulatory standards. Diligent execution of stability studies is a cornerstone of robust drug development.

References

• Janssen, L. A., Rood, J. J. M., de Vries, N., Rosing, H., Schellens, J. H. M., Beijnen, J. H., & Huitema, A. D. R. (2017). Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine. Journal of Chromatography B, 1040, 14–21. Available at: [Link]

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Available at: [Link]

• Bioanalysis Zone. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say? Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved March 10, 2026, from [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]

• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved March 10, 2026, from [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Available at: [Link]

• Bioanalysis Zone. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say? Available at: [Link]

• van Andel, L., Rood, J. J., Schinkel, A. H., Schellens, J. H., Beijnen, J. H., & Huitema, A. D. (2017). Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP)-1 and PARP-2 inhibitor, in patients with advanced cancer. Investigational New Drugs, 35(4), 445–454. Available at: [Link]

• Sree, V. G., Kumar, D. P., & Ramachandran, D. (2020). Development and Validation of Bioanalytical Method for Estimation of Niraparib in Rat Plasma Using High Performance LC-MS/MS And Its Application to Pharmacokinetic Study. International Journal of Pharmaceutical Research, 12(2). Available at: [Link]

• ResearchGate. (n.d.). Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine. Retrieved March 10, 2026, from [Link]

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]

• Celegence. (2024). Stability Assessments in Bioanalytical Method Validation. Available at: [Link]

• Shah, J., Patel, D., & Shah, S. (2010). Bioanalytical method validation: An updated review. Pharmaceutical Methods, 1(1), 25. Available at: [Link]

• Rasayan Journal of Chemistry. (2022). an innovative stability indicating hplc method with impurity profiling of niraparib-an anticancer drug in pharmaceutical formulations. Available at: [Link]

• Zhou, D., Li, J., Learoyd, M., & Bui, K. (2021). Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib. CPT: Pharmacometrics & Systems Pharmacology, 10(12), 1500-1511. Available at: [Link]

• Journal of Applied Bioanalysis. (n.d.). K3edta Plasma Samples Unique Bio Analytical Lc Ms Ms Method Development & Validation Of Niraparib. Retrieved March 10, 2026, from [Link]

• Rigo, M., Pavan, A., Giolo, E., Fassan, M., & Galla, S. (2023). LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring. Molecules, 28(10), 4202. Available at: [Link]

• Padua Research Archive. (n.d.). Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring. Retrieved March 10, 2026, from [Link]

• van Andel, L., Rood, J. J., Schinkel, A. H., Schellens, J. H., Beijnen, J. H., & Huitema, A. D. (2017). Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP)-1 and PARP-2 inhibitor, in patients with advanced cancer. Investigational New Drugs, 35(4), 445–454. Available at: [Link]

• U.S. Food and Drug Administration. (2023). APPLICATION NUMBER: - 214876Orig1s000 CLINICAL PHARMACOLOGY REVIEW(S). Available at: [Link]

• Semantic Scholar. (2022). Isolated Effects of Plasma Freezing versus Thawing on Metabolite Stability. Available at: [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. bioanalysisforum.jp [bioanalysisforum.jp]
• 7. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 8. d-nb.info [d-nb.info]
• 9. Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP)-1 and PARP-2 inhibitor, in patients with advanced cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
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• 14. fda.gov [fda.gov]
• 15. ema.europa.eu [ema.europa.eu]
• 16. Stability Assessments in Bioanalytical Method Validation [celegence.com]

Troubleshooting low recovery rates for niraparib M1 extraction

Welcome to the DMPK & Bioanalytical Technical Support Center. This guide is designed for bioanalytical scientists and drug development professionals troubleshooting the extraction and quantification of niraparib and its primary metabolite, M1 , from biological matrices (plasma, serum, and urine).

Unlike the parent drug, the M1 metabolite presents unique physicochemical hurdles that frequently lead to poor recovery, severe matrix effects, or variable LC-MS/MS signal responses. This guide dissects the chemical causality behind these failures and provides self-validating, field-proven methodologies to achieve robust recovery.

Part 1: The Chemical Causality of M1 Extraction Failures

To troubleshoot M1 extraction, we must first understand its metabolic origin. Niraparib is primarily metabolized by carboxylesterases, which hydrolyze its primary amide group into a carboxylic acid, forming the M1 metabolite [1].

This single functional group change fundamentally alters the molecule's behavior. Niraparib is a weak base, but M1 is an amphoteric molecule. At physiological pH (~7.4), M1 exists as a zwitterion —possessing both a protonated basic amine and a deprotonated carboxylic acid. This dual-charge state makes M1 highly polar, drastically reducing its solubility in organic solvents and altering its retention on standard chromatographic media.

Figure 1: Metabolic conversion of niraparib to its zwitterionic M1 metabolite via carboxylesterases.

Quantitative Physicochemical Comparison

The table below summarizes the quantitative differences between the parent drug and the metabolite, dictating why standard extraction platforms often fail for M1 [2].

Property / Parameter	Niraparib (Parent)	Niraparib M1 (Metabolite)	Bioanalytical Implication
Molecular Weight	320.40 g/mol (free base)	321.38 g/mol	MRM transitions require distinct precursor ions (m/z 321 vs 322).
pKa (Basic Amine)	~9.95	~9.95	Both retain positive charge at acidic and neutral pH.
pKa (Carboxylic Acid)	N/A (Amide)	~3.5	M1 becomes negatively charged above pH 3.5.
State at pH 7.4	Cationic (Protonated)	Zwitterionic (Net charge ~0)	M1 will resist partitioning into non-polar organic solvents.
LogP (Hydrophobicity)	~1.5 to 2.0	< 0.5 (Highly polar)	M1 requires highly aqueous loading conditions for SPE retention.

Part 2: Troubleshooting FAQs

Q1: We are using Liquid-Liquid Extraction (LLE) with ethyl acetate. Niraparib recovery is >85%, but M1 recovery is near zero. Why? A1: This is a classic zwitterion partitioning failure. Because M1 possesses both a positive and negative charge at physiological pH, its hydration shell is incredibly stable. It will not partition into moderately polar or non-polar organic solvents like ethyl acetate or MTBE. Solution: Abandon LLE for M1. You must shift to Solid Phase Extraction (SPE) or Protein Precipitation (PPT) [3].

Q2: We switched to Reversed-Phase Solid Phase Extraction (HLB cartridges), but M1 recovery is highly variable (30-50%). How do we fix this? A2: Standard reversed-phase (RP) polymeric sorbents rely on hydrophobic interactions. Because M1 is highly polar, it "breaks through" the cartridge during the loading or aqueous wash steps. To fix this, you must control the pH to suppress the ionization of the carboxylic acid (load at pH < 2.0). However, a much more robust, self-validating approach is to use Mixed-Mode Cation Exchange (MCX) . By loading at pH 2.0, the carboxylic acid is neutralized, and the protonated amine binds tightly to the sulfonic acid resin of the MCX cartridge, allowing for aggressive organic washing without analyte loss.

Q3: We are using Protein Precipitation (PPT) as described in the literature. The extraction recovery is technically high, but we see massive signal suppression for M1 in the LC-MS/MS. Why? A3: PPT is a "dirty" extraction technique. While it successfully crashes out plasma proteins, it leaves endogenous phospholipids in the supernatant [1]. Because M1 is highly polar, it elutes very early on standard C18 reversed-phase columns—exactly where the solvent front and early-eluting phospholipids emerge, causing severe ion suppression in the electrospray ionization (ESI) source. Solution: You must either use a phospholipid-removal plate during extraction or adjust your chromatographic gradient (e.g., using 20 mM ammonium acetate) to increase M1 retention and separate it from the matrix suppression zone.

Part 3: Optimized Extraction Protocols

Below are two self-validating protocols engineered specifically to overcome the physicochemical hurdles of the M1 metabolite.

Protocol A: High-Throughput Protein Precipitation (PPT) with Phospholipid Depletion

Best for: High-throughput clinical trial support where speed is prioritized, based on validated principles from [1].

Causality Check: Standard PPT leaves phospholipids that suppress M1. By passing the PPT supernatant through a zirconia-based or specialized silica phospholipid-removal plate, we selectively trap the phosphate heads of the lipids while allowing the zwitterionic M1 to pass through.

• Aliquot: Transfer 50 µL of human plasma (K2EDTA) into a 96-well plate.

• Internal Standard: Add 10 µL of stable isotope-labeled internal standard (e.g., D5-M1 and 13C-Niraparib) in 50% methanol.

• Precipitation: Add 150 µL of ice-cold Acetonitrile:Methanol (50:50, v/v) containing 0.1% formic acid. Logic: The organic solvent denatures proteins, while the acidic environment ensures M1's carboxylic acid is protonated, reducing its binding to precipitated plasma proteins.

• Agitation: Vortex the plate at 1200 rpm for 5 minutes.

• Phospholipid Removal: Transfer the entire mixture (precipitate + supernatant) to a Phospholipid Depletion Plate (e.g., Ostro™ or Phree™).

• Elution: Apply positive pressure (15 psi) for 3 minutes to collect the clean filtrate into a collection plate.

• Dilution: Dilute the filtrate with 200 µL of 20 mM ammonium acetate in water. Logic: Diluting the organic content ensures the highly polar M1 focuses properly at the head of the LC column, preventing peak distortion and early elution.

Protocol B: Mixed-Mode Cation Exchange (MCX) SPE

Best for: Achieving ultra-low Limits of Quantitation (LLOQ) and absolute matrix cleanup.

Figure 2: Optimized Mixed-Mode Cation Exchange (MCX) SPE workflow for niraparib M1 extraction.

Causality Check: This is a self-validating system. M1 is locked onto the sorbent via ionic bonds, allowing us to wash away all neutral and hydrophobic matrix components with 100% organic solvent without losing the analyte.

• Sample Pre-treatment: Dilute 100 µL of plasma with 300 µL of 2% Formic Acid in water. Logic: Drops the pH below 2.0. M1's carboxylic acid (pKa 3.5) becomes neutral, while the amine (pKa 9.95) remains positively charged.

• Conditioning: Condition a 30 mg MCX 96-well plate with 1 mL Methanol, followed by 1 mL of 2% Formic Acid.

• Loading: Load the acidified sample at a flow rate of 1 mL/min. The positively charged amine of M1 binds to the negatively charged sulfonic acid groups on the MCX resin.

• Wash 1 (Aqueous): Wash with 1 mL of 2% Formic Acid in water to remove salts and polar neutral interferences.

• Wash 2 (Organic): Wash with 1 mL of 100% Methanol. Logic: Because M1 is ionically bound, this aggressive organic wash removes hydrophobic interferences (like phospholipids) without eluting M1.

• Elution: Elute with 2 x 500 µL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Logic: The high pH (>11) neutralizes the basic amine of M1, breaking the ionic bond with the resin. The molecule is now highly soluble in the basic methanol and elutes cleanly.

• Evaporation & Reconstitution: Evaporate under nitrogen at 40°C and reconstitute in the initial LC mobile phase.

References

• van Andel, L., Zhang, Z., Lu, S., Kansra, V., Agarwal, S., Hughes, L., Tibben, M. M., Gebretensae, A., Rosing, H., Schellens, J. H. M., & Beijnen, J. H. (2017). Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine. Journal of Chromatography B, 1040, 14-21.[Link]

• European Medicines Agency (EMA). (2022). Assessment report - Zejula. Committee for Medicinal Products for Human Use (CHMP).[Link]

• Bruin, M. A. C., de Vries, N., Lucas, L., & Beijnen, J. H. (2022). Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring. Therapeutic Drug Monitoring, 44(4), 493-509.[Link]

Technical Support Center: Niraparib M1 Bioanalysis &amp; Sample Processing

Welcome to the Technical Support Center for Niraparib bioanalysis. Quantifying niraparib and its primary carboxylic acid metabolite (M1) presents unique pre-analytical challenges. As a Senior Application Scientist, I have designed this guide to move beyond basic protocols by explaining the causality behind sample degradation and providing a self-validating methodology to ensure absolute data integrity.

Part 1: Mechanistic Overview of M1 Instability

To prevent degradation, we must first understand the enzymatic and chemical vulnerabilities of the niraparib metabolic pathway. The challenge in M1 bioanalysis is rarely the degradation of M1 itself, but rather the artifactual ex vivo elevation of M1 levels due to the degradation of its precursors[1].

There is a dual threat to M1 quantification during sample processing:

• Ex Vivo Parent Hydrolysis: Niraparib is an amide. In vivo, it is metabolized into the M1 carboxylic acid by Carboxylesterase 1 (CES1)[1]. If CES1 remains active in the plasma tube after the blood draw, it will continue to cleave parent niraparib into M1, artificially inflating M1 concentrations.

• Acyl-Glucuronide (M10) Reversion: M1 is subsequently conjugated by UGT enzymes into an acyl-glucuronide metabolite known as M10[1]. Acyl-glucuronides are notoriously unstable at physiological pH (7.4) and room temperature. They undergo rapid spontaneous hydrolysis or intramolecular transesterification, reverting back to the M1 aglycone[2].

Fig 1: Niraparib metabolic pathway highlighting ex vivo degradation risks during sample processing.

Part 2: Troubleshooting Guide & FAQs

Q1: My M1 concentrations are inconsistently high, especially in samples left on the benchtop. What is driving this? Causality: This is a classic symptom of M10 (acyl-glucuronide) degradation and uninhibited CES1 activity. At room temperature, the ester bond of the M10 metabolite is highly susceptible to nucleophilic attack by water or plasma proteins, cleaving it back into M1[2]. Furthermore, ambient temperatures maintain the kinetic efficiency of CES1. Solution: Sample processing must take place strictly on ice-water[3]. Centrifugation must be performed at 4°C, and samples should be immediately transferred to -80°C if not extracted right away.

Q2: How do I chemically stabilize the plasma to prevent M10 hydrolysis and CES1 activity? Causality: Temperature control alone is insufficient for robust validation. You must alter the chemical environment.

• To block CES1: Treat the collection tubes with a serine hydrolase inhibitor such as Bis-p-nitrophenyl phosphate (BNPP) or eserine. In vitro studies show that M1 formation is halted in BNPP-treated matrices[1].

• To stabilize M10: Acyl-glucuronides are stabilized in mildly acidic environments (pH 3.0–4.5). Adding 1–2% formic acid to the plasma immediately after centrifugation protonates the leaving groups and prevents the nucleophilic attack that causes hydrolysis.

Q3: In my LC-MS/MS data, I am seeing a "shoulder" peak or fronting on my M1 chromatogram. Is this degradation? Causality: This is likely in-source fragmentation of the M10 acyl-glucuronide. If your chromatography does not adequately separate M10 from M1, they will co-elute into the mass spectrometer. The harsh ionization source will fragment the fragile M10 molecule back into M1, causing the detector to register a false M1 signal. Solution: Adjust your gradient elution (e.g., using 20mM ammonium acetate and formic acid/acetonitrile/methanol[4]) to ensure M10 elutes at a different retention time than M1.

Part 3: Quantitative Data & Stabilization Parameters

Table 1: Stability Parameters for Niraparib and M1

Analyte / Matrix	Condition	Temperature	Duration	Stability (% Recovery)
Niraparib (Plasma)	Benchtop	Room Temp	5 hours	>93% (Stable)
Niraparib (Plasma)	Freeze-Thaw	-80°C to RT	6 cycles	>93% (Stable)
M1 (Plasma)	Benchtop	Room Temp	>1 hour	Unstable (Requires Ice-Water)
M10 (Plasma)	Benchtop	Room Temp	>30 mins	Highly Unstable (Rapid Hydrolysis)

Table 2: Ex Vivo Stabilization Matrix

Reagent	Target Molecule / Enzyme	Mechanism of Action	Recommended Concentration
BNPP / Eserine	CES1 (Carboxylesterase 1)	Covalent inhibition of the serine hydrolase active site.	1–5 mM in collection tube
Formic Acid	M10 (Acyl-Glucuronide)	Lowers pH to ~4.0, preventing nucleophilic attack on the ester bond.	1–2% (v/v) in plasma
Ice-Water Bath	General Enzymatic Activity	Kinetic slowing of ex vivo metabolism and chemical hydrolysis.	0–4°C strictly maintained

Part 4: Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By introducing Stable Isotope-Labeled Internal Standards (SIL-IS) immediately upon plasma generation, any subsequent degradation or extraction loss is mathematically normalized[5]. Furthermore, a mandatory "M10 Blank Check" ensures chromatographic integrity.

Step-by-Step Methodology: Plasma Extraction

• Blood Collection & CES1 Inhibition: Draw whole blood into pre-chilled K2EDTA tubes containing 5 mM BNPP. Immediately submerge the tube in an ice-water bath[3].

• Cold Centrifugation: Centrifuge the blood at 2608 RCF for 10 minutes at exactly 4°C to generate plasma[5].

• Acidification (M10 Stabilization): Immediately transfer the plasma to a pre-chilled tube. Add Formic Acid to achieve a final concentration of 1% (v/v) to lock the M10 acyl-glucuronide state.

• SIL-IS Spiking (Self-Validation Step 1): Spike 50 µL of the stabilized plasma with 250 µL of an Internal Standard working solution containing Niraparib-d5 and M1-d5[5]. Causality: Spiking before extraction ensures the IS undergoes the exact same matrix effects and precipitation recovery as the endogenous analytes.

• Protein Precipitation: Add cold Acetonitrile:Methanol (50:50, v/v) to precipitate proteins[4]. Vortex for 10 seconds.

• Clarification: Centrifuge the mixture at 16,200 RCF for 10 minutes at 4°C[5].

• LC-MS/MS Analysis: Transfer the supernatant to an autosampler vial. Maintain the autosampler at 4°C or 15°C in the dark[5].

• M10 Blank Check (Self-Validation Step 2): In every run, inject a blank plasma sample spiked only with synthesized M10. If an M1 peak appears at the M1 retention time, your chromatography is failing to separate the two, resulting in in-source fragmentation.

Fig 2: Self-validating sample processing workflow to prevent Niraparib M1 degradation.

Sources

• 1. Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.library.uu.nl [dspace.library.uu.nl]
• 4. Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Ion Suppression in Niraparib M1 Bioanalysis

Welcome to the Bioanalytical Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals conducting pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies on niraparib.

Niraparib is a highly selective poly(ADP-ribose) polymerase (PARP)-1 and PARP-2 inhibitor[1]. Regulatory guidelines require the precise quantification of both the parent drug and its major circulating inactive metabolite, M1, via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2]. However, analyzing the M1 metabolite frequently presents severe ion suppression challenges. This guide provides field-proven, self-validating troubleshooting strategies to ensure assay integrity.

Section 1: Understanding the Root Cause of M1 Ion Suppression

Q: Why does the M1 metabolite experience more severe ion suppression than the parent niraparib?

A: The causality lies in the distinct physicochemical differences between the two molecules. Niraparib is a relatively lipophilic weak base that retains well on standard reversed-phase (RP) C18 columns. In contrast, the M1 metabolite is an amide hydrolysis product, forming a highly polar carboxylic acid derivative[1].

Because of its increased polarity, M1 elutes much earlier in the chromatogram. Unfortunately, this early elution window overlaps directly with the elution of endogenous plasma matrix components, specifically glycerophosphocholines (phospholipids) and residual salts. During Electrospray Ionization (ESI), these high-concentration matrix components outcompete the M1 analyte for access to the charged droplet surface. This prevents M1 from efficiently transitioning into the gas phase, drastically suppressing its MS/MS signal[3].

Caption: ESI ion suppression: matrix components outcompete M1 for droplet surface charge.

Section 2: Sample Preparation Strategies

Q: Simple protein precipitation (PP) with acetonitrile leaves significant matrix effects. What is the recommended protocol for optimal M1 recovery?

A: While PP is fast and widely cited for niraparib extraction[4], it fails to remove phospholipids, which are the primary culprits for M1 ion suppression[3]. To establish a robust, self-validating system, you must switch to Solid-Phase Extraction (SPE) or Phospholipid Removal (PLR) plates. PLR plates utilize a proprietary sorbent (often zirconia- or titania-based) that selectively binds the phosphate moiety of phospholipids via Lewis acid-base interactions, allowing the target analytes to pass through cleanly.

Step-by-Step Methodology: Phospholipid Removal (PLR) Protocol for Plasma

• Sample Aliquoting: Transfer 50 µL of human plasma (K3EDTA) containing Niraparib and M1 into a 96-well PLR plate.

• Internal Standard Addition: Add 10 µL of stable isotope-labeled internal standard (e.g., M1-d5 at 100 ng/mL). Causality: The IS must be added before extraction to automatically correct for any volumetric losses or matrix effects during the workflow, ensuring the assay is self-validating.

• Precipitation/Disruption: Add 150 µL of 1% formic acid in acetonitrile. Causality: The acidic environment disrupts protein-analyte binding, while the high organic content precipitates plasma proteins.

• Mixing: Agitate the plate on a multi-vortexer for 5 minutes at 1000 rpm to ensure complete precipitation.

• Elution: Apply a positive pressure manifold (2-5 psi) to push the sample through the PLR sorbent. The sorbent traps the phospholipids, allowing M1 and niraparib to elute.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial mobile phase (e.g., 20 mM ammonium acetate : methanol, 70:30 v/v)[1].

Data Presentation: Comparison of Extraction Techniques for M1

Extraction Method	M1 Absolute Recovery (%)	Matrix Factor (MF)	Phospholipid Removal Efficiency (%)
Protein Precipitation (PP)	85.2 ± 4.1	0.65 (Severe Suppression)	< 10%
Liquid-Liquid Extraction (LLE)	62.4 ± 5.5	0.88 (Mild Suppression)	~ 75%
Solid-Phase Extraction (SPE)	91.5 ± 3.2	0.98 (Negligible)	> 95%
Phospholipid Removal (PLR)	94.1 ± 2.8	1.02 (Negligible)	> 99%
(Note: A Matrix Factor of 1.0 indicates zero ion suppression or enhancement. Values < 0.8 indicate significant suppression compromising assay sensitivity).

Section 3: Chromatographic Optimization

Q: How can I adjust my LC gradient to move M1 out of the ion suppression zone?

A: If sample preparation alone is insufficient, chromatographic resolution is your secondary defense. Because M1 is highly polar, it will elute near the void volume on standard C18 columns if the initial organic composition of the mobile phase is too high. To resolve this, utilize a column with enhanced polar retention and start the gradient with a highly aqueous mobile phase[2].

Step-by-Step Methodology: LC Gradient Optimization

• Column Selection: Use a high-efficiency core-shell column (e.g., 50 × 2.1 mm, 2.6 µm) to maintain sharp peak shapes and high theoretical plate counts.

• Mobile Phase A: 20 mM Ammonium Acetate in Water. Causality: Ammonium acetate provides a buffered environment that keeps the carboxylic acid moiety of M1 in a consistent ionization state. This prevents peak tailing and improves retention compared to unbuffered acidic phases[1].

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Methanol (50:50, v/v)[1].

• Gradient Profile:

  • 0.0 - 0.5 min: Hold at 5% B. Causality: Traps the polar M1 on the column, allowing unretained salts to wash out into the waste line.

  • 0.5 - 3.0 min: Ramp to 95% B. Causality: Elutes M1 first, followed by the more lipophilic parent niraparib.

  • 3.0 - 4.0 min: Hold at 95% B. Causality: Flushes late-eluting hydrophobic matrix components off the column.

  • 4.0 - 5.0 min: Return to 5% B for re-equilibration.

Caption: Optimized LC-MS/MS workflow ensuring M1 retention and mitigation of matrix effects.

Section 4: Internal Standard (IS) Selection

Q: Can I use a generic internal standard (like olaparib or rucaparib) for niraparib M1 quantification?

A: No. Using a structural analog as an internal standard is a critical flaw when dealing with analytes prone to ion suppression. Because an analog has a different molecular structure, it will have a different retention time than M1. Therefore, at the exact moment M1 is entering the ESI source, the analog IS is not present to experience the same matrix environment[3].

The Self-Validating Principle: To create a mathematically self-validating assay, you must use a Stable Isotope-Labeled Internal Standard (SIL-IS), specifically M1-d5 (and Niraparib-d5 for the parent drug). A SIL-IS co-elutes exactly with the target analyte. If residual matrix components suppress the M1 signal by 30%, they will simultaneously suppress the M1-d5 signal by 30%. Because quantification is based on the ratio of Analyte/IS, the ratio remains perfectly constant, effectively neutralizing the quantitative error caused by the suppression.

References

• van Andel L, et al. "Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine.
• van Andel L, et al. "Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine." PubMed (NIH).
• "Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP)." D-NB.info.
• "Development and validation of an integrated LC-MS/MS assay for therapeutic drug monitoring of five PARP-inhibitors." DSpace (UU.nl).
• "Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring." PMC (NIH).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]

Reference Data & Comparative Studies

Bioanalytical Method Validation for Niraparib and Its Major Metabolite M1: A Comparative Guide to LC-MS/MS Workflows

Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Regulatory Framework: [1]

Executive Summary & Mechanistic Grounding

Niraparib is a highly potent, orally active poly(ADP-ribose) polymerase (PARP) inhibitor used extensively in targeted oncology[2]. During systemic circulation, niraparib undergoes extensive hepatic metabolism. The primary metabolic pathway involves carboxylesterase-mediated amide hydrolysis, converting the lipophilic parent drug into its major circulating, pharmacologically inactive carboxylic acid metabolite, M1 [3].

Quantifying both Niraparib and M1 in human plasma is a strict requirement for mass balance studies, pharmacokinetic (PK) profiling, and Therapeutic Drug Monitoring (TDM)[2][4]. However, the structural divergence between the two analytes presents a significant bioanalytical challenge: Niraparib is a lipophilic weak base (pKa ~9.95), whereas M1 is a highly polar amphoteric/carboxylic acid[3].

To develop a self-validating, FDA-compliant assay, the extraction chemistry and chromatographic retention mechanisms must be carefully balanced to accommodate both extremes of polarity.

Caption: Niraparib metabolism to its major circulating carboxylic acid metabolite M1 via amide hydrolysis.

Objective Comparison of Analytical Strategies

Sample Preparation: PPT vs. SPE vs. LLE

The extraction protocol must isolate both the lipophilic parent and the polar M1 metabolite while stripping away phospholipids that cause ion suppression in the mass spectrometer.

• Protein Precipitation (PPT): Utilizing an Acetonitrile:Methanol (50:50, v/v) mixture provides the optimal dielectric constant to crash massive plasma proteins while keeping the highly polar M1 metabolite in solution[2].

• Solid Phase Extraction (SPE): While SPE yields cleaner extracts, standard reversed-phase sorbents fail to retain the polar M1 metabolite effectively. Mixed-mode anion exchange is required, which drastically increases assay cost and processing time.

• Liquid-Liquid Extraction (LLE): LLE is highly inefficient for M1 due to its carboxylic acid moiety, resulting in unacceptably low recoveries.

Table 1: Comparative Evaluation of Sample Preparation Strategies for Niraparib/M1

Methodology	Niraparib Recovery	M1 Recovery	Matrix Effect	Throughput	Verdict
PPT (ACN:MeOH)	> 90%	> 85%	Moderate	High	Optimal for high-throughput clinical PK[2].
Mixed-Mode SPE	> 95%	> 90%	Low	Medium	Viable but cost-prohibitive for standard TDM.
LLE (Ether/EtOAc)	> 85%	< 30%	Low	Low	Rejected due to poor polar metabolite recovery.

Chromatographic Platforms: Standard C18 vs. Polar-Retentive T3

Because M1 is highly polar, standard C18 columns (e.g., SunFire C18) require highly specific mobile phase buffering (e.g., 20 mM ammonium acetate) and ultra-low organic starting gradients to prevent M1 from eluting in the void volume[2].

Conversely, utilizing a T3 column chemistry (e.g., Cortecs-T3) offers a distinct mechanistic advantage[4]. T3 columns feature a lower C18 ligand density and proprietary polar end-capping. This prevents pore dewetting under 100% aqueous conditions, allowing for superior retention, sharper peak shapes, and higher theoretical plate counts for the polar M1 metabolite without sacrificing the retention of Niraparib[4].

Step-by-Step Methodology: Optimized LC-MS/MS Workflow

Scientific Integrity & Causality: This protocol operates as a self-validating system . By introducing Stable Isotope-Labeled Internal Standards (SIL-IS) for both analytes (Niraparib-d4 and M1-d5) at the very first step, any downstream volumetric losses or MS ionization suppression are mathematically nullified via peak area ratio calculations[3].

Phase 1: Sample Preparation (Protein Precipitation)

• Aliquot & Spike: Transfer 50 µL of human plasma into a microcentrifuge tube. Add 10 µL of working SIL-IS solution (containing Niraparib-d4 and M1-d5)[3].

• Precipitation: Add 150 µL of extraction solvent (Acetonitrile:Methanol, 50:50 v/v)[2].

• Agitation & Centrifugation: Vortex vigorously for 1 minute. Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet denatured proteins.

• Supernatant Dilution (Critical Causality Step): Transfer 100 µL of the clear supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water.

  • Why? Injecting high-organic extracts directly onto a reversed-phase column causes early-eluting polar analytes (like M1) to breakthrough or exhibit peak splitting (the "solvent effect"). Diluting with water reduces the organic strength of the injection plug, allowing M1 to focus sharply at the column head.

Phase 2: LC-MS/MS Parameters

• Analytical Column: Cortecs-T3 (2.1 x 50 mm, 2.7 µm)[4].

• Mobile Phase A: 20 mM Ammonium Acetate in Water. (Causality: The ammonium acetate buffer controls the ionization state of the basic Niraparib, ensuring consistent peak shape)[2].

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile:Methanol (50:50 v/v)[2].

• Gradient: 5% B to 95% B over 3.0 minutes at a flow rate of 0.4 mL/min.

• Detection: API5500 tandem mass spectrometer, Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM) mode[2].

  • Niraparib Transition: m/z 321.2 → 304.1

  • M1 Transition: m/z 322.2 → 305.1

Caption: Step-by-step bioanalytical workflow from sample preparation to FDA-compliant validation.

FDA (2018) Bioanalytical Method Validation Execution

To ensure the assay is fit-for-purpose for clinical pharmacokinetics, it must be validated strictly against the[1].

Table 2: FDA 2018 Acceptance Criteria & Experimental Observations for Niraparib/M1

Validation Parameter	FDA 2018 Requirement	Expected Assay Performance
Selectivity	No interfering peaks >20% of LLOQ in 6 independent blank matrix lots.	Achieved. SIL-IS ensures no cross-talk between MRM channels[3].
Linearity & Range	Minimum 6 non-zero standards; R² ≥ 0.99.	60 – 3000 ng/mL (Niraparib); linear regression with 1/x² weighting[4].
Accuracy (Bias)	±15% of nominal concentration (±20% at LLOQ).	Inter- and intra-batch bias consistently < 10% for both analytes[2].
Precision (CV%)	≤15% CV (≤20% at LLOQ).	Inter- and intra-batch CV < 11.2% across all Quality Control (QC) levels[5].
Matrix Effect (ME)	IS-normalized Matrix Factor (MF) CV ≤ 15%.	PPT causes ion suppression, but SIL-IS normalization yields an MF CV < 5%[3].
Stability	Must cover Benchtop, Freeze-Thaw (≥3 cycles), and Long-Term storage.	Both analytes stable in K2EDTA plasma for 3 F/T cycles and 6 months at -80°C[2].

References

• van Andel L, et al. "Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine." Journal of Chromatography B, 2017. URL:[Link]

• Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA.gov, 2018. URL:[Link]

• Marangon E, et al. "LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring." Pharmaceuticals (MDPI), 2023. URL:[Link]

• Turrini E, et al. "Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring." Therapeutic Drug Monitoring (PMC), 2021. URL:[Link]

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• 2. Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ijapbjournal.com [ijapbjournal.com]

A Comparative Pharmacokinetic Guide: Niraparib vs. Its Major Metabolite M1

For Researchers, Scientists, and Drug Development Professionals

Introduction: Niraparib and the Significance of its M1 Metabolite

Niraparib (Zejula®) is a potent, orally administered inhibitor of PARP-1 and PARP-2, enzymes critical for DNA repair.[1] Its clinical efficacy in the treatment of recurrent ovarian, fallopian tube, and primary peritoneal cancer is well-established.[1][2] A thorough understanding of a drug's absorption, distribution, metabolism, and excretion (ADME) profile is fundamental to optimizing its therapeutic window. For niraparib, this understanding is incomplete without a detailed characterization of its major metabolite, M1.

Niraparib is primarily metabolized by carboxylesterases (CES) through amide hydrolysis to form M1, which is considered an inactive metabolite.[3][4][5] This metabolite subsequently undergoes glucuronidation to form M10.[3][6][7] Given that M1 is a major circulating component following niraparib administration, a comparative analysis of its pharmacokinetic (PK) properties against the parent drug is crucial for a complete safety and efficacy assessment.[3]

Metabolic Pathway Overview

The biotransformation of niraparib to M1 is a critical clearance pathway. Unlike many other PARP inhibitors that are primarily metabolized by cytochrome P450 (CYP) enzymes, niraparib's reliance on CES-mediated hydrolysis minimizes the risk of clinically significant drug-drug interactions with CYP inhibitors or inducers.[3][5][7]

Caption: Metabolic conversion of niraparib to its inactive metabolites.

Comparative Pharmacokinetic Parameters

Following a single 300 mg oral dose of radiolabeled niraparib, both the parent drug and its M1 metabolite are readily quantifiable in plasma. The following table summarizes their key pharmacokinetic parameters, providing a direct comparison of their systemic exposure and disposition.

Parameter	Niraparib (Parent Drug)	M1 (Metabolite)	Rationale & Significance
Tmax (h)	~3-4	Slower formation	The time to reach maximum plasma concentration (Tmax) for niraparib is relatively rapid.[4] M1, being a product of metabolism, appears later.
Cmax (ng/mL)	~540 (at 300 mg dose)	Lower than Niraparib	The peak concentration (Cmax) of the parent drug is significantly higher than the metabolite, which is expected as M1 is formed over time.
t½ (h)	~87.4 - 96	Longer than Niraparib	Niraparib has a long terminal half-life (t½), contributing to its once-daily dosing regimen.[4][6] The elimination of M1 and its subsequent glucuronide (M10) is slower, contributing to a longer half-life for total radioactivity in human mass balance studies.
AUC	Higher than M1	Lower than Niraparib	The overall exposure (Area Under the Curve, AUC) of the active parent drug is greater than that of the inactive M1 metabolite, which is favorable for therapeutic activity.
Bioavailability (%)	~73%	Not Applicable	Niraparib exhibits good oral bioavailability.[3][4]
Volume of Distribution (Vd/F, L)	~1220	Not Determined	The large volume of distribution for niraparib suggests extensive distribution into tissues.[4][5] This property may contribute to its efficacy in various tumor microenvironments.[8]
Clearance	Low	Primarily via glucuronidation	The low clearance of niraparib corresponds to its long half-life.[6] M1 is further cleared through conjugation.
Pharmacological Activity	Active PARP-1/2 Inhibitor	Inactive	The conversion to M1 represents a detoxification pathway, as the metabolite lacks the pharmacological activity of the parent compound.[3][4][5]

Clinical Implications of Pharmacokinetic Differences

The distinct pharmacokinetic profiles of niraparib and M1 have several important clinical implications:

• Sustained Efficacy: The long half-life of niraparib supports a convenient once-daily dosing schedule, promoting patient adherence.[4]

• Low Drug-Drug Interaction Potential: Metabolism via carboxylesterases, rather than the more common CYP450 pathways, means niraparib has a lower risk of interactions with many co-administered drugs.[3] Neither niraparib nor M1 significantly inhibits or induces major CYP or UGT isoforms at clinically relevant concentrations.[3][4][5]

• Safety Profile: The formation of the inactive M1 metabolite is a key detoxification step. The lower systemic exposure of M1 compared to niraparib, combined with its lack of activity, means it is unlikely to contribute to the pharmacological or toxicological effects observed during treatment.

• Predictable Elimination: Elimination of niraparib and its metabolites occurs through both renal and hepatic/biliary pathways, with approximately 47.5% of a dose recovered in urine and 38.8% in feces over 21 days.[4][5][6]

Experimental Protocol: Bioanalytical Quantification of Niraparib and M1

To ensure trustworthy and reproducible pharmacokinetic data, a validated bioanalytical method is essential. The following protocol outlines a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of niraparib and M1 in human plasma. This method is based on established and published procedures.[9]

Methodology Rationale: LC-MS/MS is the gold standard for bioanalysis due to its high sensitivity, selectivity, and specificity. The use of a stable isotope-labeled internal standard (SIL-IS) for each analyte is critical for correcting variations in sample processing and instrument response, ensuring the highest accuracy.[10]

Caption: Workflow for LC-MS/MS quantification of niraparib and M1.

Step-by-Step Protocol:

• Sample Preparation:

  • To a 100 µL aliquot of human plasma, add the internal standard working solution containing deuterated niraparib and deuterated M1. The use of SIL-IS is crucial for accurate quantification as it mimics the behavior of the analyte during extraction and ionization.

  • Perform protein precipitation by adding an organic solvent like acetonitrile-methanol (50:50, v/v).[9] This step is chosen for its efficiency in removing the bulk of plasma proteins which can interfere with the analysis and damage the LC column.

  • Vortex the mixture thoroughly and centrifuge at high speed (e.g., 14,000 rpm) to pellet the precipitated proteins.

  • Transfer the clear supernatant to a new plate or vial and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a mobile phase-compatible solution for injection.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A C18 reversed-phase column (e.g., SunFire C18) is suitable for retaining and separating the moderately polar niraparib and the more polar M1 metabolite.[9]

    • Mobile Phase: A gradient elution using an aqueous buffer (e.g., 20 mM ammonium acetate) as mobile phase A and an organic mixture (e.g., 0.1% formic acid in acetonitrile/methanol) as mobile phase B is effective.[9] The gradient allows for sharp peak shapes and efficient separation of the analytes from endogenous matrix components.

  • Mass Spectrometry:

    • Ionization: Utilize positive electrospray ionization (ESI+), which is efficient for these nitrogen-containing compounds.

    • Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This highly selective technique involves monitoring specific precursor-to-product ion transitions for each analyte and its internal standard, minimizing interferences and ensuring accurate quantification. For example, a potential transition for niraparib is m/z 321 > 304.[11]

• Method Validation:

  • The assay must be fully validated according to FDA and/or EMA guidelines.[9] This includes assessing selectivity, sensitivity (Lower Limit of Quantification, LLOQ), accuracy, precision, recovery, matrix effects, and stability under various conditions (bench-top, freeze-thaw, long-term storage). A validated calibration range for plasma could be 1–500 ng/mL for both niraparib and M1.

Conclusion

The pharmacokinetic profiles of niraparib and its major metabolite M1 are distinct and well-characterized. Niraparib displays properties of an effective oral anticancer agent, including good bioavailability, a long half-life permitting once-daily administration, and extensive tissue distribution. Its primary metabolic pathway via carboxylesterases to the inactive M1 metabolite results in a low potential for CYP-mediated drug-drug interactions. The slower formation and clearance of M1, coupled with its inactivity, confirm that the therapeutic and safety profile of niraparib is driven by the parent compound. A robust and validated bioanalytical method, such as the LC-MS/MS protocol described, is paramount for accurately defining these pharmacokinetic characteristics in clinical and research settings.

References

• Metabolism‑related pharmacokinetic drug‑drug interactions with poly (ADP‑ribose) polymerase inhibitors (Review) - Spandidos Publications. (2021, November 22). Available from: [Link]

• Niraparib and Advanced Ovarian Cancer: A Beacon in the Non-BRCA Mutated Setting. (2023, September 6). Available from: [Link]

• Proposed metabolic pathway of niraparib in humans - ResearchGate. Available from: [Link]

• Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine - PubMed. (2017, January 1). Available from: [Link]

• Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib - PMC. (2026, January 14). Available from: [Link]

• FDA Approval Summary: Niraparib for the maintenance treatment of patients with recurrent ovarian cancer in response to platinum-. (n.d.). Available from: [Link]

• LC-MS/MS Method for the Quantification of PARP Inhibitors Olaparib, Rucaparib and Niraparib in Human Plasma and Dried Blood Spot: Development, Validation and Clinical Validation for Therapeutic Drug Monitoring - MDPI. (2023, May 18). Available from: [Link]

• (PDF) Physiologically‐Based Pharmacokinetic Modeling of the PARP Inhibitor Niraparib. (2026, January 26). Available from: [Link]

• APPLICATION NUMBER: - 214876Orig1s000 CLINICAL PHARMACOLOGY REVIEW(S) - accessdata.fda.gov. (2023, April 18). Available from: [Link]

• Zejula (Niraparib) First PARP Inhibitor Approved for Maintenance Treatment of Recurrent Ovarian, Fallopian Tube, or Primary Peritoneal Cancer. (n.d.). Available from: [Link]

• NDA/BLA Clinical and Statistical Review - accessdata.fda.gov. (2025, April 28). Available from: [Link]

• Plasma concentration–time profile of niraparib and its metabolite M1 at... - ResearchGate. (n.d.). Available from: [Link]

• safety, tolerability and pharmacokinetics of niraparib in Japanese patients with solid tumours: results of a phase I dose-escalation study - Oxford Academic. (2021, February 24). Available from: [Link]

• Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring - PMC. (n.d.). Available from: [Link]

• Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP). (n.d.). Available from: [Link]

• Development and Validation of Bioanalytical Method for Estimation of Niraparib in Rat Plasma Using High Performance LC-MS/MS And Its Application to Pharmacokinetic Study | Request PDF - ResearchGate. (2025, August 10). Available from: [Link]

• A comparative pharmacokinetic study of PARP inhibitors demonstrates favorable properties for niraparib efficacy in preclinical tumor models - PMC. (n.d.). Available from: [Link]

• Pharmacokinetics and Pharmacodynamics of PARP Inhibitors in Oncology - PMC. (2022, October 11). Available from: [Link]

• Niraparib: A Review in Ovarian Cancer - PubMed. (2018, August 15). Available from: [Link]

• an innovative stability indicating hplc method with impurity profiling of niraparib-an anticancer drug in pharmaceutical formulations - Rasayan. (n.d.). Available from: [Link]

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Correlation of niraparib and M1 metabolite plasma concentrations

Analytical and Pharmacokinetic Comparison Guide: Niraparib and its Primary M1 Metabolite in Human Plasma

Executive Summary & Clinical Context

Niraparib is a highly selective, orally available poly(ADP-ribose) polymerase (PARP-1 and PARP-2) inhibitor utilized primarily for the maintenance treatment of platinum-sensitive ovarian cancer[1]. In vivo, niraparib undergoes extensive metabolism. Unlike many oncology drugs metabolized by the Cytochrome P450 (CYP) system, niraparib is specifically metabolized by carboxylesterase 1 (CES1) via amide hydrolysis to form an inactive primary carboxylic acid metabolite, M1[1].

Quantifying and correlating the plasma concentrations of both the parent drug and the M1 metabolite is critical for Therapeutic Drug Monitoring (TDM), understanding exposure-toxicity relationships (such as dose-limiting thrombocytopenia), and validating Physiologically-Based Pharmacokinetic (PBPK) models[2][3]. This guide provides an objective comparison of their pharmacokinetic properties and details the validated LC-MS/MS methodologies required for their simultaneous quantification.

Metabolic Pathway & Mechanistic Causality

The biotransformation of niraparib to M1 is the primary clearance mechanism in humans. Following amide hydrolysis by CES1, M1 is subsequently converted into an acyl-glucuronide (M10) by UGT enzymes[1]. Because M1 is pharmacologically inactive and does not inhibit major efflux or uptake transporters (e.g., P-gp, BCRP, MATE1/2K), its accumulation does not drive efficacy but serves as a direct biomarker of CES1-mediated clearance[4].

In vivo metabolic pathway of Niraparib to M1 and M10 metabolites.

Pharmacokinetic and Biochemical Comparison

To develop a robust analytical assay, one must understand the physicochemical differences between the parent drug and the metabolite. The table below summarizes the key quantitative and qualitative differences.

Parameter	Niraparib (Parent)	M1 (Primary Metabolite)
Pharmacological Activity	Active (PARP-1/2 Inhibitor)	Inactive
Primary Clearance Mechanism	CES1-mediated amide hydrolysis[1]	Glucuronidation (UGT)[1]
Precursor Ion (m/z)	321[3]	322[3]
Plasma Protein Binding	~83%[2]	Not clinically significant
Transporter Inhibition	Inhibits MATE1/2K[4]	No inhibition of MATE1/2K, P-gp, BCRP[4]
Clinical Relevance of TDM	Correlates with thrombocytopenia[3]	Validates CES1 clearance & mass balance

Analytical Methodology: Multiplexed LC-MS/MS Assay

Simultaneous quantification of niraparib and M1 in human plasma requires a highly specific and sensitive approach. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the industry standard due to its ability to differentiate analytes based on mass-to-charge (m/z) ratios and retention times, bypassing the need for extensive chemical derivatization[3][5].

Design Rationale (Causality): Niraparib is highly protein-bound (~83%). Therefore, a robust protein precipitation step is mandatory to disrupt drug-protein interactions and ensure total drug recovery. Furthermore, because M1 is a carboxylic acid, it is significantly more polar than the parent drug. Reverse-phase liquid chromatography (RPLC) is employed to separate these analytes temporally, preventing early-eluting matrix components from causing ion suppression in the mass spectrometer's electrospray ionization (ESI) source.

Step-by-step LC-MS/MS workflow for plasma extraction and quantification.

Step-by-Step Experimental Protocol

This protocol outlines a self-validating system for the extraction and quantification of niraparib and M1 from human plasma.

Step 1: Sample Collection and Preparation

• Action: Collect whole blood into K2-EDTA vacutainers. Centrifuge at 1500g for 10 minutes at 4°C to isolate plasma[5].

• Causality: K2-EDTA chelates calcium, preventing coagulation without introducing heavy metal ions that could interfere with downstream MS ionization. The 4°C temperature minimizes ex vivo enzymatic degradation of the analytes.

Step 2: Protein Precipitation (Extraction)

• Action: Aliquot 50 µL of plasma into a microcentrifuge tube. Add 10 µL of stable isotope-labeled internal standard (IS) working solution (e.g., Niraparib-d4). Add 150 µL of a 1:1 mixture of Acetonitrile/Methanol to quench the sample[1]. Vortex for 2 minutes.

• Causality: The organic solvent lowers the dielectric constant of the solution, causing plasma proteins to denature and precipitate. This releases the 83% of niraparib bound to proteins, ensuring the assay measures total plasma concentration. The IS corrects for any matrix effects or volumetric losses during extraction.

Step 3: Centrifugation and Supernatant Isolation

• Action: Centrifuge the quenched samples at 14,000g for 10 minutes. Transfer 100 µL of the clear supernatant to an LC autosampler vial.

• Causality: High-speed centrifugation pellets the denatured proteins. Injecting only the clear supernatant prevents LC column clogging and extends the lifespan of the analytical instrumentation.

Step 4: Chromatographic Separation

• Action: Inject 5 µL onto a C18 reverse-phase column. Use a gradient elution with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Causality: The acidic mobile phase ensures niraparib (a weak base) remains ionized, improving peak shape. The gradient elution separates the polar M1 metabolite (which elutes earlier) from the more hydrophobic niraparib, preventing co-elution and subsequent ion suppression.

Step 5: MS/MS Detection (Multiple Reaction Monitoring - MRM)

• Action: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the precursor-to-product ion transitions: m/z 321 → [Product Ion] for Niraparib, and m/z 322 → [Product Ion] for M1[3].

• Causality: MRM mode acts as a double mass filter. Even if matrix contaminants co-elute with the analytes, they are highly unlikely to share both the exact precursor mass and the exact fragmentation pattern, ensuring absolute trustworthiness of the quantitative data.

Correlation of Plasma Concentrations and Clinical Utility

The correlation between niraparib and M1 plasma concentrations provides a comprehensive view of a patient's metabolic capacity. Clinical studies utilizing PBPK modeling have demonstrated that niraparib exhibits linear pharmacokinetics, while the formation of M1 is directly proportional to CES1 activity[1].

Monitoring these concentrations is highly relevant for patient safety. Niraparib exposure (Area Under the Curve, AUC) has a known correlation with hematologic toxicities, particularly Grade ≥3 thrombocytopenia, which occurs in up to 39% of patients in some clinical settings[3][4]. By accurately measuring both the active parent drug and the M1 metabolite via LC-MS/MS, researchers can better predict clearance rates, adjust dosing regimens for patients with hepatic impairment, and mitigate the risk of severe adverse events.

References

• Source: nih.
• Title: (PDF)
• Title: Zejula Product Monograph - GSK.
• Title: Combination Therapy with Copanlisib and Niraparib in Patients with Recurrent Endometrial and Ovarian Cancer (COPANIRA)
• Title: Bioanalytical Methods for Poly(ADP-Ribose)

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A Comprehensive Guide to the Validation of a Stability-Indicating Method for Niraparib and its Primary Metabolite, M1

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern oncology, the development of targeted therapies like PARP inhibitors has marked a significant advancement. Niraparib, a potent PARP inhibitor, has demonstrated considerable efficacy in the treatment of various cancers, particularly ovarian and breast cancers.[1] As with any pharmaceutical agent, ensuring its stability and the stability of its metabolites is paramount to guaranteeing safety and efficacy throughout its shelf life. This guide provides an in-depth, scientifically grounded approach to the validation of a stability-indicating analytical method for niraparib and its principal inactive metabolite, M1.[2][3]

The core of this guide is built upon the principles of scientific integrity, drawing from extensive experience in analytical chemistry and regulatory requirements. We will delve into the "why" behind the experimental choices, providing a self-validating framework for the described protocols. All claims and standards are substantiated by authoritative sources, ensuring a trustworthy and comprehensive resource.

The Critical Role of Stability-Indicating Methods

A stability-indicating method (SIM) is a validated analytical procedure that can accurately and precisely measure the concentration of an active pharmaceutical ingredient (API) without interference from its degradation products, process impurities, or excipients.[4][5] The development and validation of such methods are mandated by regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[6] These methods are crucial for:

• Determining Shelf-Life: Establishing the time frame during which a drug product remains within its approved specifications under defined storage conditions.[7]

• Identifying Degradation Pathways: Understanding how a drug substance degrades under various environmental stressors.[7]

• Ensuring Patient Safety: Quantifying potentially toxic degradation products.

• Supporting Formulation Development: Selecting appropriate excipients and packaging to maintain drug stability.

Niraparib and its M1 Metabolite: A Brief Overview

Niraparib is primarily metabolized in the liver by carboxylesterases, leading to the formation of its main inactive metabolite, M1, a carboxylic acid derivative.[2][3][8] While M1 is inactive, its formation represents a primary degradation pathway for niraparib. Therefore, a robust stability-indicating method must be able to separate and quantify both niraparib and M1, as well as any other potential degradation products that may arise under stress conditions.

Designing the Validation Strategy: A Two-Pronged Approach

A comprehensive validation of a stability-indicating method involves two key stages: forced degradation studies and method validation according to ICH Q2(R1) guidelines.[9][10][11]

Caption: High-level overview of the two-phased validation strategy.

Phase 1: Forced Degradation Studies - Unveiling Potential Degradants

The objective of forced degradation, or stress testing, is to intentionally degrade the drug substance to generate potential degradation products.[6][12][13] This allows for the development and demonstration of the analytical method's specificity. It's important to note that while some studies have reported niraparib to be stable under various stress conditions, a thorough investigation is still a regulatory requirement.[12][14][15][16]

Experimental Protocol: Forced Degradation of Niraparib and M1

Objective: To generate degradation products of niraparib and M1 under various stress conditions to assess the specificity of the analytical method.

Materials:

• Niraparib reference standard

• Niraparib M1 metabolite reference standard

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC-grade water, acetonitrile, and methanol

• Appropriate buffers (e.g., phosphate, acetate)

Procedure:

• Preparation of Stock Solutions: Prepare individual stock solutions of niraparib and M1 in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water).

• Stress Conditions: Subject separate aliquots of the stock solutions to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid drug substance and solutions at 80°C for 48 hours.

  • Photolytic Degradation: Expose the solutions to UV light (254 nm) and fluorescent light for a specified duration (e.g., as per ICH Q1B guidelines).

• Neutralization: After the specified time, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Sample Analysis: Dilute the stressed samples to a suitable concentration and analyze them using the proposed analytical method (e.g., HPLC-UV).

Rationale for Experimental Choices: The selected stress conditions are based on ICH guidelines and are designed to mimic potential degradation pathways that a drug substance might encounter during its shelf life.[5] The concentrations of the stress agents and the duration of exposure are chosen to achieve a target degradation of 5-20%. This level of degradation is sufficient to produce detectable degradation products without completely degrading the parent compound, which is essential for demonstrating the method's ability to separate the parent drug from its degradants.

Phase 2: Method Validation - Establishing Performance Characteristics

Once the forced degradation studies have demonstrated the method's specificity, a full validation must be performed according to ICH Q2(R1) guidelines.[9][10][11][17] This involves a systematic evaluation of various performance characteristics to ensure the method is reliable, accurate, and precise for its intended purpose.

Proposed Analytical Method: A High-Performance Liquid Chromatography (HPLC) Approach

A reverse-phase HPLC method with UV detection is a common and robust choice for the analysis of small molecules like niraparib and its metabolites.

Chromatographic Conditions (Example):

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 20 mM ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 246 nm (based on the UV absorption maximum of niraparib)[18][19]

• Injection Volume: 10 µL

Rationale for Method Choice: Reverse-phase HPLC is highly versatile and provides excellent separation for a wide range of compounds. The use of a gradient elution allows for the effective separation of compounds with different polarities, which is crucial for resolving the parent drug, its metabolite, and any potential degradation products. UV detection is a simple, robust, and widely available detection method suitable for chromophoric molecules like niraparib.

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation parameters, the experimental approach for their evaluation, and typical acceptance criteria based on ICH guidelines.

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank, placebo, niraparib, M1, and stressed samples.	The method should resolve niraparib and M1 from each other and from any degradation products or excipients. Peak purity analysis should confirm the homogeneity of the analyte peaks.
Linearity	Analyze a series of at least five concentrations of niraparib and M1 over the intended range.	Correlation coefficient (r²) ≥ 0.99. The y-intercept should be close to zero.
Range	The range is established based on the linearity, accuracy, and precision data.	The method should be accurate, precise, and linear over the specified range.
Accuracy	Analyze samples with known concentrations of niraparib and M1 (spiked placebo) at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).	The mean recovery should be within 98.0% to 102.0%.
Precision	Repeatability (Intra-day): Analyze a minimum of six replicate preparations of the same sample on the same day. Intermediate Precision (Inter-day): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.	The relative standard deviation (RSD) should be ≤ 2.0%.
Detection Limit (DL)	Determined based on the signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve.	The DL is the lowest concentration of the analyte that can be detected but not necessarily quantitated.
Quantitation Limit (QL)	Determined based on the signal-to-noise ratio (typically 10:1) or from the standard deviation of the response and the slope of the calibration curve.	The QL is the lowest concentration of the analyte that can be quantitated with acceptable precision and accuracy.
Robustness	Intentionally vary critical method parameters (e.g., mobile phase composition, pH, flow rate, column temperature) and assess the impact on the results.	The method should remain unaffected by small, deliberate variations in the method parameters. The system suitability parameters should remain within the acceptance criteria.

graph "Validation_Parameters" {
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center_node [label="Method Validation", shape=doublecircle, fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,0!"];
Specificity [label="Specificity", pos="-2,1.5!"];
Linearity [label="Linearity", pos="-1.5,-2!"];
Accuracy [label="Accuracy", pos="1.5,-2!"];
Precision [label="Precision", pos="2,1.5!"];
Range [label="Range", pos="-2.5,0!"];
DL_QL [label="DL & QL", pos="0,2.5!"];
Robustness [label="Robustness", pos="2.5,0!"];
center_node -- Specificity;
center_node -- Linearity;
center_node -- Accuracy;
center_node -- Precision;
center_node -- Range;
center_node -- DL_QL;
center_node -- Robustness;
}

Caption: Interconnectedness of key validation parameters.

Alternative and Complementary Analytical Techniques

While HPLC-UV is a workhorse in pharmaceutical analysis, other techniques can offer advantages in specific scenarios.

Technique	Advantages	Disadvantages	When to Consider
UPLC-UV	Faster analysis times, higher resolution, and lower solvent consumption compared to HPLC.[20]	Higher backpressure requires specialized instrumentation.	For high-throughput analysis or when complex mixtures require enhanced separation.
LC-MS/MS	Highly sensitive and selective, provides structural information for unknown degradants.[21][22][23]	More expensive and complex instrumentation, potential for matrix effects.	For the identification and quantification of low-level impurities and for bioanalytical studies.[21][22]
Capillary Electrophoresis (CE)	High separation efficiency, low sample and reagent consumption.	Lower sensitivity and reproducibility compared to HPLC.	For the analysis of charged molecules and as an orthogonal technique to confirm HPLC results.

Conclusion: A Pathway to a Robust and Reliable Method

The validation of a stability-indicating method for niraparib and its M1 metabolite is a rigorous but essential process in pharmaceutical development. By following a systematic approach that combines forced degradation studies with a comprehensive evaluation of key validation parameters as outlined by ICH guidelines, researchers can develop a robust and reliable method. This ensures the quality, safety, and efficacy of niraparib-containing drug products, ultimately benefiting the patients who rely on these life-saving therapies. The choice of analytical technique should be guided by the specific requirements of the analysis, with HPLC-UV serving as a solid foundation and techniques like UPLC and LC-MS/MS offering enhanced performance when needed.

References

• Quadri, S. S., Sonwane, L. V., Poul, B. N., & Kamshette, S. N. (n.d.). Review on Stability Indicating Assay Methods (SIAMs). PharmaTutor.
• Patel, A. B., Shah, S. R., Sheth, D., & Dholakia, S. (2020). Review on Stability Indicating Assay Method or Forced Degradation Study: Strategy and Regulatory Consideration. Asian Journal of Pharmaceutical Analysis.

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Di Paola, N., et al. (2023). MassChemSite for In-Depth Forced Degradation Analysis of PARP Inhibitors Olaparib, Rucaparib, and Niraparib. ACS Omega. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• Di Paola, N., et al. (2023). MassChemSite for In-Depth Forced Degradation Analysis of PARP Inhibitors Olaparib, Rucaparib, and Niraparib. PubMed. Retrieved from [Link]

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• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• International Journal of Scientific Development and Research. (n.d.). Stability indicating study by using different analytical techniques. Retrieved from [Link]

• ResearchGate. (2024). Review on Strategies and Analytical Perspectives of Stability Indicating Assay Methods (SIAMS). Retrieved from [Link]

• Di Paola, N., et al. (2023). MassChemSite for In-Depth Forced Degradation Analysis of PARP Inhibitors Olaparib, Rucaparib, and Niraparib. ACS Omega. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2019). Development of Stability Indicating Assay Method: A Review. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine. Retrieved from [Link]

• Di Paola, N., et al. (2023). MassChemSite for In-Depth Forced Degradation Analysis of PARP Inhibitors Olaparib, Rucaparib, and Niraparib. ACS Omega. Retrieved from [Link]

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• Springer. (n.d.). Human mass balance study and metabolite profiling of 14C-niraparib, a novel poly(ADP-Ribose) polymerase (PARP). Retrieved from [Link]

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• PubMed. (2017). Liquid chromatography-tandem mass spectrometry assay for the quantification of niraparib and its metabolite M1 in human plasma and urine. Retrieved from [Link]

• Impact Factor. (2024). Development and Validation of an HPLC Method for Niraparib Analysis: A Comprehensive Approach. Retrieved from [Link]

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• ResearchGate. (n.d.). (PDF) AN INNOVATIVE STABILITY INDICATING HPLC METHOD WITH IMPURITY PROFILING OF NIRAPARIB-AN ANTICANCER DRUG IN PHARMACEUTICAL FORMULATIONS. Retrieved from [Link]

• Journal of Applied Bioanalysis. (n.d.). K3edta Plasma Samples Unique Bio Analytical Lc Ms Ms Method Development & Validation Of Niraparib. Retrieved from [Link]

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A Comparative Guide to the Lower Limit of Quantification (LLOQ) for Niraparib M1 Assays

This guide provides a comprehensive comparison of the Lower Limit of Quantification (LLOQ) for bioanalytical assays of niraparib's major metabolite, M1. Designed for researchers, scientists, and drug development professionals, this document delves into the technical nuances of achieving sensitive and reliable quantification of M1, a critical aspect of pharmacokinetic and pharmacodynamic studies of niraparib. We will explore the methodologies, supporting data, and the regulatory landscape that governs the validation of these assays.

Introduction: The Significance of M1 Quantification and LLOQ

Niraparib, a potent poly (ADP-ribose) polymerase (PARP) inhibitor, has emerged as a key therapeutic agent in the treatment of certain cancers.[1] Its clinical efficacy and safety profile are intricately linked to its pharmacokinetic properties, including the metabolic fate of the parent drug. The major metabolite of niraparib, M1, is formed through carboxylesterase-mediated amide hydrolysis.[2] Accurate measurement of M1 concentrations in biological matrices is paramount for a thorough understanding of niraparib's absorption, distribution, metabolism, and excretion (ADME) profile.

The Lower Limit of Quantification (LLOQ) is a critical performance characteristic of any quantitative bioanalytical method. It represents the lowest concentration of an analyte in a sample that can be determined with acceptable precision and accuracy under the stated experimental conditions.[3] Establishing a sufficiently low LLOQ for M1 is crucial for:

• Characterizing the complete pharmacokinetic profile: Especially during the terminal elimination phase where concentrations are low.

• Investigating drug-drug interactions: That may alter the metabolic ratio of niraparib to M1.

• Correlating metabolite exposure with clinical outcomes: Including both efficacy and potential toxicity.

• Fulfilling regulatory requirements: For new drug applications, which mandate the validation of bioanalytical methods.[3]

This guide will provide a comparative analysis of reported LLOQ values for niraparib M1 and the parent drug, supported by the underlying experimental data and methodologies.

Comparative Analysis of LLOQ in Niraparib and M1 Assays

The most common and robust analytical technique for the quantification of niraparib and its metabolites is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This is due to its high sensitivity, selectivity, and wide dynamic range. The following table summarizes the LLOQ values from various validated bioanalytical methods.

Analyte	LLOQ	Biological Matrix	Analytical Method	Sample Preparation	Reference
Niraparib M1	1 ng/mL	Human Plasma	LC-MS/MS	Protein Precipitation	[1]
Niraparib M1	1 ng/mL	Human Urine	LC-MS/MS	Dilution	[1]
Niraparib	4.38 ng/mL	Rat Plasma	LC-MS/MS	Protein Precipitation	[2]
Niraparib	5 ng/mL	Human Plasma	LC-MS/MS	Protein Precipitation	[4]
Niraparib	10 ng/mL	Human Plasma	LC-MS/MS	Not Specified	[5]
Niraparib	30 ng/mL	Human Plasma	LC-MS/MS	Protein Precipitation	[4]
Niraparib	60 ng/mL	Human Plasma	LC-MS/MS	Protein Precipitation	[6]
Niraparib	0.5 µg/mL (500 ng/mL)	K3EDTA Plasma	LC-MS/MS	Not Specified	[7][8]

As evidenced in the table, the LLOQ for niraparib M1 has been successfully established at 1 ng/mL in both human plasma and urine using a validated LC-MS/MS method.[1] This level of sensitivity is crucial for capturing the full pharmacokinetic profile of the metabolite. For the parent drug, niraparib, a wider range of LLOQs has been reported, from as low as 4.38 ng/mL in rat plasma to 60 ng/mL in human plasma for therapeutic drug monitoring purposes.[2][6] The variation in niraparib's LLOQ can be attributed to different instrumentation, optimization of methods for specific study needs (e.g., clinical monitoring versus detailed pharmacokinetic studies), and the biological matrix being analyzed.

The Science Behind Achieving a Low LLOQ: A Methodological Deep Dive

Achieving a low LLOQ for niraparib M1 is not a matter of chance; it is the result of meticulous method development and validation. The causality behind the experimental choices is rooted in the fundamental principles of analytical chemistry and an understanding of the regulatory guidelines set forth by bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3]

Experimental Workflow for Niraparib M1 Quantification

The following diagram illustrates a typical workflow for the quantification of niraparib M1 in a biological matrix, leading to the determination of the LLOQ.

Caption: Experimental workflow for niraparib M1 quantification and LLOQ determination.

Detailed Step-by-Step Protocol for Niraparib and M1 Quantification in Human Plasma

The following protocol is a representative example based on validated methods for achieving an LLOQ of 1 ng/mL for niraparib M1 in human plasma.[1]

1. Preparation of Stock and Working Solutions:

• Prepare primary stock solutions of niraparib, M1, and a suitable stable isotope-labeled internal standard (e.g., niraparib-d4) in a suitable organic solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.
• Perform serial dilutions of the stock solutions in an appropriate solvent (e.g., acetonitrile/water) to prepare working solutions for calibration standards and quality control (QC) samples.

2. Preparation of Calibration Standards and Quality Control Samples:

• Spike blank human plasma with the working solutions to prepare a series of calibration standards ranging from, for example, 1 ng/mL (the LLOQ) to 500 ng/mL.
• Similarly, prepare QC samples at a minimum of three concentration levels: low, medium, and high (e.g., 3, 75, and 375 ng/mL).

3. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibration standard, QC, or unknown), add 200 µL of the internal standard working solution in acetonitrile.
• Vortex the mixture for approximately 30 seconds to precipitate proteins.
• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 5 minutes.
• Transfer the supernatant to a clean 96-well plate or autosampler vials for analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography:
• Column: A reversed-phase C18 column (e.g., SunFire C18, 50 mm × 2.1 mm, 5 µm).
• Mobile Phase A: 20 mM ammonium acetate in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (50:50, v/v).
• Gradient Elution: A gradient program that provides good separation of niraparib, M1, and the internal standard from endogenous plasma components.
• Flow Rate: A typical flow rate would be around 0.5 mL/min.
• Injection Volume: 10 µL.
• Mass Spectrometry:
• Ionization: Electrospray ionization (ESI) in positive mode.
• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each analyte and the internal standard.

5. Data Analysis and LLOQ Validation:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.
• Use a weighted linear regression for the calibration curve.
• Determine the concentration of the QC samples and unknown samples from the calibration curve.
• To validate the LLOQ, analyze at least five replicate samples at the 1 ng/mL concentration. The mean concentration must be within ±20% of the nominal value, and the coefficient of variation (CV) should not exceed 20%.[3]

Trustworthiness and Self-Validating Systems: The Regulatory Framework

The reliability of a reported LLOQ is underpinned by a rigorous validation process as mandated by regulatory agencies like the FDA and EMA.[3] These guidelines provide a framework for a self-validating system, ensuring the integrity of the generated data. The key validation parameters are:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is typically assessed by analyzing blank matrix from at least six different sources.

• Accuracy and Precision: As previously mentioned, the accuracy (closeness to the true value) and precision (reproducibility) at the LLOQ must be within ±20%. For other QC samples, the acceptance criterion is typically ±15%.

• Calibration Curve: The relationship between the instrument response and the known concentrations of the analyte must be demonstrated to be linear and reproducible over the intended analytical range. A minimum of six non-zero calibrators should be used.

• Matrix Effect: The effect of the biological matrix on the ionization of the analyte and internal standard must be evaluated to ensure that it does not compromise the accuracy and precision of the assay.

• Stability: The stability of the analyte in the biological matrix must be assessed under various conditions that mimic the handling and storage of study samples (e.g., freeze-thaw cycles, short-term bench-top stability, and long-term storage stability).

The following diagram illustrates the interconnectedness of these validation parameters in establishing a trustworthy LLOQ.

Caption: Interdependence of validation parameters for a reliable LLOQ.

Conclusion

The quantification of niraparib's major metabolite, M1, is a critical component of its clinical development and therapeutic monitoring. The establishment of a robust and sensitive bioanalytical assay with a sufficiently low LLOQ is essential for generating reliable pharmacokinetic data. This guide has provided a comparative overview of the LLOQ for niraparib M1 and its parent drug, highlighting the successful validation of an LC-MS/MS method with an LLOQ of 1 ng/mL for M1 in human plasma and urine.[1]

The presented step-by-step protocol and the discussion on the regulatory framework for method validation underscore the scientific rigor required to achieve a trustworthy LLOQ. By adhering to these principles, researchers and drug developers can ensure the generation of high-quality data that is fit for purpose and can withstand regulatory scrutiny, ultimately contributing to the safe and effective use of niraparib in the clinic.

References

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• Gullipalli, S., Veeraraghavan, S., & Kuna, M. (2020). Development and Validation of Bioanalytical Method for Estimation of Niraparib in Rat Plasma Using High Performance LC-MS/MS And Its Application to Pharmacokinetic Study. International Journal of Pharmaceutical Sciences and Research, 11(6), 2831-2842. [Link]

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